4-Amino-2-[(diethylamino)methyl]phenol, chloride

• CAS: 6297-14-9

Core Science & Biosynthesis

CD-2 color developing agent chemical structure and properties

An In-depth Technical Guide to the Chemical Structure and Properties of Color Developing Agent CD-2

Introduction

In the intricate world of chromogenic photography, the conversion of a latent image into a vibrant, full-color photograph is a process of remarkable chemical precision. Central to this transformation are the color developing agents, a class of molecules tasked with the dual role of reducing exposed silver halide crystals and, in their oxidized state, reacting with color couplers to form stable dyes. Among these critical agents is Color Developing Agent 2, commonly known as CD-2.

This guide provides a comprehensive technical overview of CD-2, designed for researchers, chemists, and professionals in the fields of photographic science and chemical development. We will delve into its molecular architecture, explore its physicochemical properties, detail its synthesis, and elucidate its mechanism of action in the formation of cyan, magenta, and yellow dyes. Furthermore, this document provides field-proven experimental protocols for its preparation and analysis, grounded in established chemical principles.

Chemical Identity and Structure

CD-2 is a substituted p-phenylenediamine, a class of aromatic amines that are powerful reducing agents. The specific substitutions on the benzene ring and the amine groups are critical to its function, influencing its solubility, reactivity, and the stability of the dyes it forms.

• Systematic IUPAC Name: N¹,N¹-diethyl-3-methylbenzene-1,4-diamine[1]

• Common Names: CD-2, Color Developing Agent 2, 4-(Diethylamino)-2-methylaniline, 2-Amino-5-diethylaminotoluene[2]

• CAS Number: 2051-79-8 (for the monohydrochloride salt)[3]

• Molecular Formula: C₁₁H₁₈N₂ (for the free base)[4]

The structure consists of a benzene ring with two amino groups in the para position (positions 1 and 4). One amine is a primary amine (-NH₂), which is essential for the initial redox reaction. The other is a tertiary amine, substituted with two ethyl groups (-N(CH₂CH₃)₂). A key feature of CD-2, distinguishing it from its predecessor CD-1, is the methyl group (-CH₃) at position 2 on the benzene ring. This methyl group introduces steric hindrance that forces the resulting dye molecules to twist out of planarity, a structural modification that significantly enhances the stability of the final dyes.[5]

Physicochemical Properties

The physical and chemical properties of CD-2 dictate its handling, formulation into developer solutions, and performance during the photographic process. It is typically supplied and used as a hydrochloride or sulfate salt to improve its stability and water solubility.

Property	Value / Description	Source(s)
Appearance	White to off-white or grey-white crystalline powder. Can darken upon exposure to air and light due to oxidation.	[3]
Molecular Weight	178.28 g/mol (Free Base) 214.74 g/mol (Monohydrochloride)	[1]
Melting Point	268-272 °C (for the hydrochloride salt, with decomposition reported)	[6]
Solubility	Readily soluble in water, especially as a salt.	[2]
Stability	The free amine is unstable and readily oxidizes in the presence of air, especially in alkaline solutions. Acidic salt solutions exhibit greater stability. Stock solutions should be freshly prepared.	[7]
Redox Potential	As a p-phenylenediamine derivative, it possesses a low oxidation potential, enabling it to readily reduce exposed silver halide crystals. The half-wave potential is a key measure of this activity.	[8]

Synthesis of CD-2 Hydrochloride

The synthesis of CD-2 is a multi-step process involving nitrosation followed by reduction. The following protocol is based on established methods for creating substituted p-phenylenediamines.[6]

Experimental Protocol: Synthesis of 4-N,N-diethyl-2-methyl-p-phenylenediamine hydrochloride

Step 1: Nitrosation of N,N-diethyl-m-toluidine

• In a stirred flask suitable for cooling, charge 81.5 g of N,N-diethyl-m-toluidine.

• Add a solution of 46 mL of concentrated hydrochloric acid in 400 mL of water.

• Cool the reaction mixture to 0 °C using an ice-salt bath.

• While maintaining vigorous stirring and cooling, bubble gaseous methyl nitrite through the solution. Monitor the reaction progress.

• Once the reaction is complete, allow the mixture to warm to room temperature.

• Add urea portion-wise to quench any excess nitrite. The cessation of gas evolution indicates completion.

• Apply a mild vacuum to the flask to remove any residual dissolved gases. The resulting mixture contains the N,N-diethyl-3-methyl-4-nitroso-aniline intermediate and is used directly in the next step without isolation.[6]

Step 2: Catalytic Hydrogenation to Form the Amine

• Transfer the entire reaction mixture from Step 1 to a hydrogenation reactor equipped with a suitable catalyst, such as Raney Nickel or a Platinum/Carbon catalyst.

• Pressurize the reactor with hydrogen gas according to standard catalytic hydrogenation procedures.

• Maintain stirring and monitor the reaction until hydrogen uptake ceases, indicating the complete reduction of the nitroso group to a primary amine.

Step 3: Isolation and Purification

• Once the hydrogenation is complete, carefully filter the reaction mixture to remove the catalyst.

• Isolate the product, 4-N,N-diethyl-2-methyl-p-phenylenediamine hydrochloride, by precipitation from the filtrate by adding ethanol.

• Collect the resulting crystalline solid by vacuum filtration.

• Wash the crystals with cold ethanol and dry under vacuum to yield the final product.[6]

Figure 1: Synthetic workflow for CD-2 Hydrochloride.

Mechanism of Chromogenic Development

The fundamental process of color development involves two concurrent reactions. First, the developing agent (CD-2) reduces the latent silver image in the photographic emulsion. This process oxidizes the CD-2 molecule, transforming it into a highly reactive quinonediimine. This oxidized form then immediately undergoes a coupling reaction with a nearby color coupler molecule to form a stable dye.

Reaction 1: Silver Halide Reduction Ag⁺(latent image) + CD-2 → Ag⁰(metallic silver) + CD-2⁺(oxidized)

Reaction 2: Dye Formation CD-2⁺(oxidized) + Color Coupler → Leuco Dye → Final Dye

This process occurs in three separate emulsion layers, each sensitized to a different region of the visible spectrum (blue, green, or red) and each containing a different type of coupler to form a complementary color dye (yellow, magenta, or cyan, respectively).

Cyan Dye Formation

Cyan dyes are formed in the red-sensitive layer of the film. The couplers used are typically phenolic or naphtholic compounds. The oxidized CD-2 acts as an electrophile and attacks the activated position of the phenol or naphthol ring, leading to the formation of an indoaniline cyan dye.

Figure 2: General mechanism for cyan dye formation.

Magenta Dye Formation

Magenta dyes are formed in the green-sensitive emulsion layer. These dyes are typically derived from pyrazolone-based couplers. The oxidized CD-2 attacks the active carbon atom of the pyrazolone ring, resulting in the formation of an azomethine magenta dye. The specific substituents on the pyrazolone ring are crucial for controlling the hue and stability of the dye.[9]

Figure 3: General mechanism for magenta dye formation.

Yellow Dye Formation

Yellow dyes are formed in the blue-sensitive layer. The couplers are typically open-chain molecules containing an active methylene group, such as α-pivaloylacetanilides. The oxidized CD-2 couples at this active methylene site to form an azomethine yellow dye.

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An In-Depth Technical Guide to 4-Diethylamino-o-toluidine Hydrochloride: Nomenclature, Properties, and Handling

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Diethylamino-o-toluidine hydrochloride is an organic compound of significant interest in various scientific and industrial fields. While it is widely recognized for its application as a color developing agent in photography, its utility extends to the synthesis of dyes and its potential as an intermediate in the creation of novel pharmaceutical compounds. This guide provides a comprehensive overview of its chemical identity, physicochemical properties, and essential safety and handling protocols, designed to equip researchers and drug development professionals with the critical information needed for its effective and safe utilization.

Chemical Identity and Nomenclature

The precise identification of a chemical substance is fundamental to reproducible research and development. 4-Diethylamino-o-toluidine hydrochloride is known by a variety of synonyms, which can sometimes lead to confusion. The following section clarifies its nomenclature and provides key identifiers.

The parent compound, 4-diethylamino-o-toluidine, is a substituted aniline. The "o-toluidine" portion of the name indicates a toluene molecule with an amino group at the ortho position (position 2) relative to the methyl group. The "4-diethylamino" prefix specifies a diethylamino group at position 4 of the benzene ring. The hydrochloride salt is formed by the reaction of the basic amino group with hydrogen chloride.

A crucial distinction must be made between the free base and its hydrochloride salt, as they possess different CAS numbers and physical properties.

Identifier	4-Diethylamino-o-toluidine Hydrochloride	4-Diethylamino-o-toluidine (Free Base)
IUPAC Name	4-amino-N,N-diethyl-3-methylanilinium chloride[1]	N,N-Diethyl-2-methylbenzene-1,4-diamine
CAS Number	2051-79-8[2]	148-71-0[3]
Molecular Formula	C11H19ClN2[2][4]	C11H18N2[3]
Molecular Weight	214.74 g/mol [4]	178.27 g/mol [3]
EC Number	218-130-3[2]	205-722-1[5]
MDL Number	MFCD00035466[2]	MFCD00137576[3]

Common Synonyms for the Hydrochloride Salt:

• N,N-Diethyl-2-methyl-1,4-benzenediamine hydrochloride

• 2-Amino-5-(diethylamino)toluene monohydrochloride[4]

• 4-(N,N-Diethyl)-2-methyl-p-phenylenediamine monohydrochloride[2]

• Color Developer CD-2[2][4]

Structural Representation:

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An In-depth Technical Guide to the Chemical Distinctions of CD-2, CD-3, and CD-4 Color Developing Agents

As a Senior Application Scientist, this guide synthesizes the fundamental chemistry, structure-function relationships, and practical implications of the p-phenylenediamine (PPD) derived color developing agents CD-2, CD-3, and CD-4. This document moves beyond a mere recitation of facts to explain the causal links between molecular structure and performance characteristics, providing a self-validating framework for researchers, chemists, and professionals in photographic science and related fields.

Introduction: The Principle of Chromogenic Development

At the heart of modern color photography lies the principle of chromogenic development. This process utilizes a class of developing agents, primarily derivatives of p-phenylenediamine (PPD), to perform a dual function.[1][2] First, in the presence of light-exposed silver halide crystals within a photographic emulsion, the developer reduces the silver ions to metallic silver, forming the negative image. Second, and crucially for color formation, the now-oxidized developer molecule reacts with specialized dye-forming molecules, known as couplers, which are embedded in the emulsion layers. This "coupling" reaction synthesizes a stable dye in situ.[3][4]

The evolution of color developing agents from the early CD-1 to the more advanced CD-2, CD-3, and CD-4 was driven by a search for greater dye stability, reduced human toxicity, and adaptation to more rapid, high-temperature processing workflows.[5] Understanding the subtle yet critical molecular differences between these agents is key to comprehending the technological leaps in color film technology.

The Core Mechanism: Oxidation and Dye Coupling

All PPD-based color developers share a common reactive pathway. The primary amine group of the developer donates electrons to reduce exposed silver halide (AgX). This oxidation forms a highly reactive quinonediimine (QDI) intermediate. The QDI is the species that couples with the color couplers (cyan, magenta, or yellow) to form the final image dyes.

Caption: General mechanism of chromogenic development.

Molecular Analysis of Individual Developing Agents

The specific performance characteristics of each developer—its activity, solubility, toxicity, and the stability of the dyes it forms—are dictated by the chemical substituents on the tertiary amine nitrogen of the PPD backbone.

Color Developing Agent 2 (CD-2)

Chemical Name: 4-(N,N-diethyl)-2-methylphenylenediamine[6]

CD-2 represents an early improvement over its predecessor, CD-1, primarily through the addition of a methyl group on the benzene ring. This structural change forces the resulting dye molecules to be less planar, which significantly improves their stability and resistance to fading.[5]

Caption: Chemical structure of CD-2.

• Key Feature: The tertiary amine is substituted with two identical ethyl groups.

• Properties: CD-2 is characterized by its relatively non-polar nature and limited water solubility compared to its successors.[5] It is known to be a skin irritant and sensitizer.[5] The dyes it forms, while more stable than those from CD-1, are susceptible to degradation over long periods.

• Application: Primarily used in older color paper and film processes.

Color Developing Agent 3 (CD-3)

Chemical Name: N-[2-((4-Amino-3-methylphenyl)ethylamino)ethyl]methanesulfonamide[4] (commonly supplied as a sesquisulfate monohydrate salt[3][7])

The development of CD-3 was a significant step towards creating more permanent and archival color images, as well as reducing the allergenic potential for lab technicians.

Caption: Chemical structure of CD-3.

• Key Feature: One of the ethyl groups of CD-2 is replaced by a much larger and more polar N-(2-methanesulfonamidoethyl) group.[8]

• Properties: The bulky sulfonamide group provides a "protective umbrella" for the resulting dye molecule, dramatically enhancing its stability against heat, light, and humidity.[7] This group also increases the molecule's polarity and water solubility while significantly reducing its ability to penetrate the skin, thereby lowering its potential for causing contact dermatitis.[5] However, its large size and moderate polarity result in lower development activity compared to CD-4.[5]

• Application: CD-3 is the cornerstone developing agent for color reversal (slide) film processes like Kodak E-6 and motion picture negative film processes like ECN-2.[3][4][9] It is also used in some color paper processes like RA-4.[3]

Color Developing Agent 4 (CD-4)

Chemical Name: 4-(N-Ethyl-N-2-hydroxyethyl)-2-methylphenylenediamine sulfate[10]

CD-4 was engineered to meet the demands of rapid, high-temperature color negative processing, epitomized by the Kodak C-41 process introduced in 1972.[11]

Caption: Chemical structure of CD-4.

• Key Feature: The defining feature is the N-(2-hydroxyethyl) group, which replaces one of the ethyl groups of CD-2.[10]

• Properties: The terminal hydroxyl (-OH) group makes CD-4 the most polar and water-soluble of the three agents.[12][13] It is also the most active, or "hottest," developer, meaning it reduces silver halide more rapidly.[5] This high activity is essential for the short development times (3 minutes, 15 seconds) and high temperatures (37.8°C) of the C-41 process.[11] While highly effective, CD-4 is a known potent contact allergen and requires careful handling.[11][14]

• Application: CD-4 is the standard developing agent for virtually all modern color negative films processed in C-41 chemistry and its equivalents.[11][14][15]

Comparative Data Summary

The table below provides a quantitative and qualitative comparison of the key properties of CD-2, CD-3, and CD-4.

Property	CD-2	CD-3	CD-4
IUPAC Name	4-N,4-N-diethyl-2-methylbenzene-1,4-diamine[6]	N-[2-(4-amino-N-ethyl-3-methylanilino)ethyl]methanesulfonamide[]	4-(N-Ethyl-N-2-hydroxyethyl)-2-methylphenylenediamine[10]
Common Salt Form	Hydrochloride	Sesquisulfate Monohydrate[3][4]	Sulfate[10][12]
CAS Number (Salt)	2051-79-8[6]	25646-71-3[4]	25646-77-9[11][12]
Molecular Formula (Salt)	C11H19ClN2[17]	C24H48N6O16S5[4]	C11H20N2O5S[12][18]
Molecular Weight (Salt)	214.73 g/mol [17]	836.97 g/mol [4]	292.35 g/mol [12][13][18]
Key Functional Group	Diethylamino	Methanesulfonamidoethyl	Hydroxyethyl
Primary Process	Older paper processes	E-6, ECN-2, RA-4[3][4]	C-41[11]
Relative Activity	Moderate	Low-Moderate[5]	High[5]
Relative Water Solubility	Low	Moderate	High[12][13]
Relative Allergenicity	High	Low[5]	Very High[11]
Resulting Dye Stability	Moderate[5]	Very High[5][7]	High

Experimental Protocol: Preparation of a C-41 Type Developer

This protocol describes the preparation of a simplified C-41 type color developer working solution from stock chemicals, illustrating the practical handling and order of addition required to create a stable and effective developer.

Objective: To prepare 1 liter of a working strength color developer using CD-4.

Materials:

• Distilled Water (800 mL, at ~40°C)

• Potassium Carbonate, anhydrous (30 g)

• Sodium Sulfite, anhydrous (4 g)

• Hydroxylamine Sulfate (2 g)

• Potassium Bromide (1.2 g)

• Color Developing Agent 4 (CD-4) (4.75 g)

• 1 L Graduated Cylinder

• Stirring rod or magnetic stirrer

Methodology:

• Start with Water: Begin with 800 mL of distilled water heated to approximately 40°C. This aids in the dissolution of the chemical salts.

• Add Activator & Preservative: While stirring, add the Potassium Carbonate (activator) and Sodium Sulfite (preservative). Stir until fully dissolved.

• Add Antioxidant: Add the Hydroxylamine Sulfate. This is a critical step. Hydroxylamine sulfate is a potent antioxidant that protects the CD-4 from premature oxidation by dissolved oxygen in the water. It must be added before the developing agent.

• Add Restrainer: Add the Potassium Bromide (restrainer/antifoggant) and stir until dissolved.

• Add Developing Agent: Slowly add the CD-4 powder while stirring continuously. It may take several minutes to dissolve completely. The solution should be clear or very pale straw-colored.

• Final Volume: Add cold distilled water to bring the final volume to exactly 1 liter. Mix thoroughly.

• Cool and Store: Allow the solution to cool to the working temperature (e.g., 37.8°C for C-41) before use. Store in a tightly capped, full amber bottle to minimize contact with air.

Caption: Workflow for preparing a color developer solution.

Conclusion

The chemical differences between CD-2, CD-3, and CD-4 are not merely academic; they represent a targeted evolution in molecular design to solve specific challenges in color photographic processing.

• CD-2 established the benefit of the tolyl group for dye stability.

• CD-3 introduced a bulky, polar sulfonamide side-chain, prioritizing maximum dye permanence and reduced allergenicity, making it ideal for archival processes like E-6.

• CD-4 incorporated a hydroxyethyl group, maximizing solubility and reactivity for the speed and high-temperature demands of the C-41 process.

This progression illustrates a classic case of structure-function relationship in applied chemistry, where precise modifications to a core molecule yielded agents tailored for distinct, high-performance applications. For professionals in adjacent fields, this history serves as a compelling example of how molecular engineering can be leveraged to enhance performance, improve stability, and mitigate undesirable biological interactions.

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History and chemistry of Eastman Color Developer 2 (CD-2)

An In-Depth Technical Guide to the History and Chemistry of Eastman Color Developer 2 (CD-2)

Eastman Color Developer 2, commonly known as CD-2, represents a pivotal molecule in the history of color photography. As the second in a series of chromogenic developing agents developed by Eastman Kodak, it was instrumental in the foundational era of modern color motion picture processing. This guide provides a comprehensive technical overview of CD-2, intended for researchers, chemists, and professionals in imaging science and chemical development. We will explore its historical context within Eastman Kodak's process evolution, its core chemical and physical properties, the mechanism of chromogenic development, and its synthesis. Furthermore, this document details representative developer formulations, discusses the agent's toxicological profile, and provides a comparative analysis with other members of the p-phenylenediamine developer family.

Table of Contents

• Introduction: A Legacy in Color

• Historical Context: The Dawn of Eastmancolor

• Chemical & Physical Properties of CD-2

• The Mechanism of Chromogenic Development

• Synthesis of 4-(diethylamino)-2-methylaniline

• Experimental Protocols: Representative Developer Formulations

• Comparative Analysis: CD-2 vs. Other Developing Agents

• Health, Safety, and Environmental Considerations

• References

Introduction: A Legacy in Color

The ability to capture and reproduce the world in vibrant, stable color is a cornerstone of modern imaging. The journey from monochrome to lifelike color was not one of a single invention, but of incremental and profound chemical innovations. Central to this evolution were the chromogenic developing agents, a class of molecules capable of producing dye in proportion to a developed silver image. Eastman Color Developer 2 (CD-2) was a key player in this narrative, serving as the chemical engine for some of the mid-20th century's most iconic cinematic looks.

This guide moves beyond a simple historical account to provide a deep, technical analysis of CD-2. As scientists and researchers, understanding the "why" behind its formulation, the specifics of its reaction mechanism, and its place in the lineage of photographic chemistry offers valuable insights into dye chemistry, organic synthesis, and the intricate relationship between chemical structure and material performance.

Historical Context: The Dawn of Eastmancolor

The introduction of Eastmancolor by Eastman Kodak in 1950 marked a revolution in motion picture production.[1] It was a "single-strip colour" process that eventually displaced the cumbersome three-strip Technicolor system.[1][2] This innovation was built upon a chromogenic monopack film, where multiple layers of emulsion, each sensitive to a different primary color, were coated on a single base.[1] The magic of turning this multi-layered black-and-white silver image into a full-color one lay in the developer chemistry.

CD-2 was the developing agent at the heart of the original Eastman Color Negative (ECN-1) and Eastman Color Positive (ECP-1) processes.[2][3] The landmark paper by W. T. Hanson, Jr. in the March 1952 Journal of the SMPTE detailed this new system, which utilized films like Eastman Color Negative, type 5247.[4][5][6] The ECN-1 process was a low-temperature system, operating around 21-25°C (70-77°F).[7]

CD-2 was an improvement upon its predecessor, CD-1 (N,N-diethyl-p-phenylenediamine), which was used in early color processes like Agfacolor in 1936.[8] The key structural difference in CD-2—the addition of a methyl group to the benzene ring—imparted greater stability to the dye molecules formed during development, a critical advancement for archival quality.[9] CD-2 was eventually succeeded by CD-3 (used in ECN-2 and E-6) and CD-4 (used in C-41), which offered further improvements in dye stability, environmental impact, and lower human toxicity.[3][9]

Chemical & Physical Properties of CD-2

CD-2 is the common name for 4-(diethylamino)-2-methylaniline . It belongs to the p-phenylenediamine class of aromatic amines, which are the cornerstone of nearly all chromogenic photographic processes.[9][10] For use in developer solutions, it is typically supplied as a hydrochloride or sulfate salt to improve its water solubility and stability.

Chemical Structure:

Caption: Chemical structure of CD-2 (4-(diethylamino)-2-methylaniline).

Property	Value	Source(s)
IUPAC Name	4-N,4-N-diethyl-2-methylbenzene-1,4-diamine	[11]
Synonyms	CD-2, 4-(Diethylamino)-o-toluidine	[11][12]
CAS Number	2051-79-8 (hydrochloride salt)	[11]
Molecular Formula	C₁₁H₁₈N₂	[12][13]
Molar Mass	178.27 g/mol (base)	[12][13]
Appearance	Off-white to grey-white crystalline powder	[8]
Melting Point	~250 °C (decomposes)	[8]
Solubility	The free base is poorly soluble in water. The hydrochloride and sulfate salts are readily soluble in water.	[8][14]
Stability	Air and light sensitive; aqueous solutions will oxidize and darken when exposed to air.	[8]

The Mechanism of Chromogenic Development

The process of forming a color image from a silver halide negative is a sophisticated, multi-step chemical reaction. The fundamental principle is that the developer molecule, CD-2, acts as a chemical link between the latent silver image and the formation of stable dyes.

• Reduction of Silver Halide: In the alkaline developer solution, CD-2 donates electrons to exposed silver halide (AgX) crystals, reducing them to black metallic silver (Ag⁰). This step forms the initial negative image in silver.

• Oxidation of CD-2: Upon losing electrons, the CD-2 molecule is oxidized into a highly reactive species, known as the quinonediimine intermediate.

• Dye Coupling Reaction: This short-lived intermediate immediately reacts with a specialized molecule pre-incorporated into the film's emulsion layers, known as a dye coupler. Each of the three color-sensitive layers (blue, green, and red) contains a different type of coupler.

  • In the blue-sensitive layer , the oxidized CD-2 reacts with a yellow dye coupler to form a stable yellow dye.

  • In the green-sensitive layer , it reacts with a magenta dye coupler to form a magenta dye.

  • In the red-sensitive layer , it reacts with a cyan dye coupler to form a cyan dye.

• Bleaching and Fixing: After development, the metallic silver and any remaining unexposed silver halide are removed in subsequent bleaching and fixing steps, leaving only the stable, transparent dye image.

The addition of the methyl group (-CH₃) on the benzene ring of CD-2 (compared to CD-1) provides steric hindrance. This slight change in shape forces the resulting dye molecule to be less planar, which improves its stability against fading from heat, humidity, and light.[9]

Caption: Workflow of the chromogenic development process with CD-2.

Synthesis of 4-(diethylamino)-2-methylaniline

The industrial synthesis of p-phenylenediamine derivatives like CD-2 typically involves multi-step organic reactions. While specific proprietary methods may vary, a common and illustrative pathway involves the reductive alkylation of an appropriate nitroaniline precursor, followed by reduction of the nitro group.

Illustrative Synthesis Pathway:

• N,N-Dialkylation of an Aniline: A common starting material would be 2-methyl-4-nitroaniline. This compound is reacted with an alkylating agent, such as ethyl iodide or diethyl sulfate, under basic conditions to add the two ethyl groups to the amino nitrogen. Alternatively, reductive amination using acetaldehyde and a reducing agent could be employed.

• Reduction of the Nitro Group: The resulting N,N-diethyl-2-methyl-4-nitroaniline is then subjected to a reduction reaction. This is typically achieved through catalytic hydrogenation using a catalyst like Raney Nickel or palladium on carbon, or by using chemical reducing agents like tin and hydrochloric acid. This step converts the nitro group (-NO₂) into the primary amine group (-NH₂), yielding the final product, 4-(diethylamino)-2-methylaniline (CD-2).

• Salt Formation: The resulting free base can then be reacted with an acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), to form the corresponding salt, which has better stability and solubility for formulation into a developer concentrate.

Caption: A representative synthesis pathway for Eastman Color Developer 2.

Experimental Protocols: Representative Developer Formulations

Obtaining the exact, original proprietary formulas for historical Kodak processes is challenging. However, based on published technical documents and analyses by photographic chemists, a representative developer formula for a process like ECP-2, which used CD-2, can be constructed. The following protocol is for a 1-liter working solution and illustrates the key components and their functions.

CAUTION: This formulation involves hazardous chemicals. It must be prepared in a well-ventilated area using appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.

Component Table:

Component	Quantity (per 1L)	Function
Deionized Water (at ~50°C)	800 mL	Solvent
Sodium Sulfite (anhydrous)	2.0 g	Antioxidant; prevents rapid oxidation of CD-2 by air.
Sodium Bromide (anhydrous)	1.0 g	Antifoggant; restrains development in unexposed areas.
CD-2 (hydrochloride salt)	4.5 g	Developing Agent
Sodium Carbonate (anhydrous)	25.0 g	Accelerator; provides the high pH (~10.5-10.8) needed for developer activity.
Hydroxylamine Sulfate	2.0 g	Preservative/Scavenger; protects CD-2 from oxidation and removes byproducts.
Deionized Water	to make 1.0 L	Final volume adjustment

Step-by-Step Mixing Protocol:

• Preparation: Begin with 800 mL of deionized water heated to approximately 50°C (122°F) in a clean, inert beaker (glass or stainless steel). Use a magnetic stirrer for continuous agitation.

• Add Sulfite: Slowly add the 2.0 g of sodium sulfite and stir until it is completely dissolved. The sulfite provides a protective environment for the developing agent.

• Add Bromide: Add the 1.0 g of sodium bromide and stir until dissolved.

• Add CD-2: Slowly add the 4.5 g of CD-2 hydrochloride salt. Stir until fully dissolved. The solution may take on a slight color. Note: If using the CD-2 free base, it has poor water solubility and should be pre-dissolved in a small amount of a suitable solvent or very hot water as a separate step before adding to the main solution.[15]

• Add Carbonate: Slowly add the 25.0 g of sodium carbonate in small portions. The pH will increase significantly. Ensure each portion is dissolved before adding the next.

• Add Hydroxylamine Sulfate: Once the carbonate is fully dissolved, add the 2.0 g of hydroxylamine sulfate and stir until dissolved.

• Final Volume: Transfer the solution to a 1-liter graduated cylinder. Add cold deionized water to bring the final volume to exactly 1.0 liter.

• Cooling and Storage: Allow the developer to cool to its working temperature (e.g., 25°C for historical ECN-1). Store in a tightly sealed, full, dark glass or chemical-resistant plastic bottle to minimize oxidation. The working life of the mixed developer is short.

Comparative Analysis: CD-2 vs. Other Developing Agents

CD-2 was part of an evolutionary series of p-phenylenediamine developers. Understanding its properties in relation to its predecessor (CD-1) and successors (CD-3, CD-4) highlights the chemical engineering goals of photographic science: improving dye stability, reducing toxicity, and optimizing reactivity for different film systems.

Developing Agent	Chemical Name	Key Structural Feature	Polarity	Activity	Dye Stability	Primary Use(s)
CD-1	N,N-Diethyl-p-phenylenediamine	No ring substitution	Low	High	Low	Early Agfacolor, Ansco Color[3][8]
CD-2	4-(diethylamino)-2-methyl aniline	Methyl group on ring	Low	High	Medium	ECN-1, ECP-1, ECP-2[3][9][16]
CD-3	4-(N-ethyl-N-sulfonamidoethyl )-2-methylaniline	Sulfonamidoethyl group	Medium	Low	High	E-6, ECN-2, RA-4[9][17]
CD-4	4-(N-ethyl-N-hydroxyethyl )-2-methylaniline	Hydroxyethyl group	High	High	High	C-41[9][18]

The addition of the methyl group from CD-1 to CD-2 was a crucial first step in improving dye stability by creating a less linear, more "twisted" dye molecule.[9] Subsequent developers, CD-3 and CD-4, incorporated larger, more polar side chains on the nitrogen atom. These modifications further enhanced the stability of the final dyes and, importantly, reduced the developer's ability to penetrate skin, thereby lowering its potential for causing allergic contact dermatitis.[9]

Health, Safety, and Environmental Considerations

Toxicology: Like other p-phenylenediamine (PPD) derivatives, CD-2 is a hazardous chemical.

• Skin Sensitization: PPDs are well-documented contact allergens.[10] Repeated skin contact can lead to allergic contact dermatitis. Strict use of impermeable gloves is mandatory when handling CD-2 powder or solutions.

• Acute Toxicity: The compound is toxic if swallowed, in contact with skin, or if inhaled. Safety data for chemically similar anilines indicates they can cause serious eye irritation and may cause respiratory irritation.[19]

• Systemic Effects: Ingestion of PPDs can lead to severe systemic effects, including respiratory distress and renal failure.[10]

Environmental Impact: Photographic processing has a recognized environmental footprint.

• Chemical Effluent: Developer solutions are alkaline and contain multiple organic compounds. Historically, used developer, bleach, and fixer solutions were often discharged into sewer systems.[20][21] These chemicals can be harmful to aquatic ecosystems.[20]

• Silver Recovery: The fixer bath becomes rich in silver thiosulfate complexes. Silver is toxic to aquatic life, and modern environmental regulations require its recovery from photographic waste before discharge.[22]

• Biodegradability: Aromatic amines like CD-2 are generally not readily biodegradable, contributing to the chemical oxygen demand (COD) of wastewater.[3]

All waste generated from the preparation and use of CD-2 developers must be treated as hazardous waste and disposed of in accordance with local, regional, and national regulations. Neutralization of the alkaline developer with an acid stop bath is a preliminary step, but does not eliminate the toxicity of the organic components.

Conclusion

Eastman Color Developer 2, or 4-(diethylamino)-2-methylaniline, is more than a historical footnote; it is a case study in the molecular design that enabled the golden age of color cinema. Its development represented a critical balance between reactivity, dye stability, and manufacturability. While it has been superseded by agents with superior stability and safety profiles like CD-3 and CD-4, a technical understanding of CD-2's chemistry remains essential for film archivists, conservation scientists, and anyone researching the evolution of photographic materials. Its history underscores the continuous drive within applied chemistry to refine molecular structures to achieve tangible, and in this case, colorful, improvements in technology.

References

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• Revive the inheritance: Facts on the development of Kodak Eastman Ecn-1 Film 5251 50T. (2025, July 17). 360 Custom. Retrieved from [Link]

• Treichel, P. (2025, July 24). The Environmental Impact of Film Photography. Medium. Retrieved from [Link]

• PPD to PTD: The Evolution of Safe Hair Dye Chemistry. (2025, December 3). NICHEM Solutions. Retrieved from [Link]

• The environmental impact of film development in New Jersey. (2023, April 4). Gelatin Labs. Retrieved from [Link]

• Al-Suwayeh, S. A., Twaroski, J., & Soltan, S. (2024). Quantification of p-Phenylenediamine in Hair Dyes and Health Risk Implications in the UAE: Describing Discordances Between Regulations and Real-Life Practices. Cureus, 16(3), e56639.

• Developing c-41 film with CD-2. (2021, December 2). Photrio.com Photography Forums. Retrieved from [Link]

• Silver vs Digital Photos: The Environmental Impact. (n.d.). ShotVoice. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, October 7). Safety Data Sheet: 4-Chloro-2,6-dimethylaniline hydrochloride.

• Kodak. (n.d.). Processing KODAK Color Print Films, Module 9 Process ECP-2D Specifications. Retrieved from [Link]

• Aldrich. (2024, March 7). Safety Data Sheet: 4-(Diethylamino)-2-methylaniline.
• Kodak. (n.d.). Sensitometric and image-structure data for KODAK Motion Picture Films.

• Eastman Color Negative, type 5247. (n.d.). Timeline of Historical Colors in Photography and Film. Retrieved from [Link]

• Color developer CD-1 CD-2 CD-3 CD-4. (n.d.). Labeyond. Retrieved from [Link]

• Is possible to use the CD1 (color agent) in RA4 or C41 processes. (2004, August 6). Photo.net. Retrieved from [Link]

• P-Phenylenediamine. (n.d.). Safe Cosmetics. Retrieved from [Link]

• PE. (2008, December 18). Color developing agents and cross processes. Photrio.com Photography Forums. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1976). Development Document for Photographic Processing Effluent Guidelines.

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• Color Developing Agent 1. (n.d.). Grokipedia. Retrieved from [Link]

• Photographic developer. (n.d.). chemeurope.com. Retrieved from [Link]

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• Eastmancolor. (n.d.). Grokipedia. Retrieved from [Link]

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• Plastic Waste and Toxic Chemicals: Is Film Photography Bad for the Planet? (2023, February 6). PetaPixel. Retrieved from [Link]

• Weaver, G. (2009). Chromogenic Characterization: A Study of Kodak Color Prints, 1942-2008. Presented at the PMG Winter Meeting, Tucson, Arizona.
• Hanson, W. T., Jr. (1952). Color Negative and Color Positive Film for Motion Picture Use. Journal of the Society of Motion Picture and Television Engineers, 58(3), 223–238.
• TCI Chemicals. (n.d.). Safety Data Sheet: 4,4'-Methylenebis(2-ethylaniline).

• Eastman Kodak integral films. (n.d.). Timeline of Historical Colors in Photography and Film. Retrieved from [Link]

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• Provisional Peer-Reviewed Toxicity Values for 2,4-Dimethylaniline (CASRN 95-68-1). (n.d.). U.S. Environmental Protection Agency.
• Processing KODAK Kit Chemicals in Motion Picture Film Labor
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• Processing KODAK Color Print Films, Module 9 Process ECP-2D Specific
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for methylenedianiline.
• Chemical process for preparing methylene bis-anilines. (1981). U.S.
• Color developer concentrate for color film processing. (2006). U.S.
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• Process for preparing a color developer composition. (2002).
• Eastman Chemical Company. (2022, March 4). Technical Data Sheet: CAP-482-20.

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Introduction: The Versatile Role of Ortho-Aminophenols in Modern Synthesis

An In-Depth Technical Guide to the Reactivity of Ortho-Substituted Aminophenols in Oxidative Coupling

For Researchers, Scientists, and Drug Development Professionals

Ortho-aminophenols are a class of aromatic compounds characterized by amino and hydroxyl groups positioned adjacent to one another on a benzene ring. This unique structural arrangement confers a rich and versatile reactivity profile, making them invaluable building blocks in synthetic chemistry. A cornerstone of their chemical behavior is their propensity to undergo oxidative coupling reactions. This process, which involves the formation of new carbon-nitrogen or carbon-oxygen bonds under oxidative conditions, serves as a powerful tool for constructing complex molecular architectures.

The products of these reactions, particularly phenoxazine and phenoxazinone derivatives, are of significant interest to the pharmaceutical and materials science industries. These heterocyclic scaffolds form the core of numerous bioactive natural products, including the potent anticancer agent actinomycin D, and are integral to the development of dyes, fluorescent probes, and organic electronic materials[1][2][3][4]. Furthermore, the mild conditions under which many oxidative coupling reactions can be performed have led to their adoption in the sophisticated field of bioconjugation, enabling the site-selective modification of proteins for therapeutic and diagnostic applications[5][6][7][8].

This guide provides a comprehensive exploration of the reactivity of ortho-substituted aminophenols in oxidative coupling. We will delve into the underlying reaction mechanisms, dissect the critical factors that govern reactivity and selectivity, provide detailed experimental protocols for key transformations, and highlight the cutting-edge applications that are driving innovation in drug development and beyond.

The Mechanistic Heart of the Reaction: Pathways of Oxidative Coupling

The oxidative coupling of ortho-aminophenols is a complex process that can proceed through several interconnected pathways, largely dictated by the choice of oxidant, catalyst, and reaction conditions. At its core, the reaction involves the initial oxidation of the aminophenol to a highly reactive intermediate, which then engages in coupling events.

Formation of Key Reactive Intermediates

The process is initiated by a one-electron oxidation of the ortho-aminophenol (OAP) substrate, often facilitated by a metal catalyst or an oxidizing agent. This generates a transient aminophenoxyl radical species. This radical is a key branching point in the mechanism. It can disproportionate or undergo further oxidation to yield a critical intermediate: the o-benzoquinone monoimine[9]. This electrophilic species is highly susceptible to nucleophilic attack, which drives the subsequent coupling steps. The overall transformation from two molecules of OAP to the common product, 2-aminophenoxazin-3-one (APX), is a complex 6-electron oxidation cascade[1].

The Role of the Oxidant

The choice of oxidant is paramount as it dictates the reaction's speed, efficiency, and compatibility with other functional groups.

• Chemical Oxidants: A wide array of chemical oxidants can be employed. For bioconjugation applications where mild conditions are essential, reagents like sodium periodate (NaIO₄) and potassium ferricyanide (K₃[Fe(CN)₆]) are favored[5][10][11]. These oxidants operate efficiently in aqueous buffers at or near neutral pH, allowing for the modification of sensitive protein substrates[5][11].

• Molecular Oxygen (Aerobic Oxidation): In many synthetic preparations of phenoxazinones, molecular oxygen from the air serves as the terminal oxidant[12]. These reactions are often catalyzed by transition metal complexes (e.g., copper or cobalt), which mimic the function of natural enzymes[13][14].

• Enzymatic Catalysis: Nature has evolved specialized enzymes to carry out these transformations with remarkable efficiency. Phenoxazinone synthase, a copper-containing oxidase, catalyzes the final step in the biosynthesis of actinomycin D by coupling two substituted aminophenol units[1][12]. Laccases are another class of copper-containing enzymes capable of mediating the formation of phenoxazine derivatives from aminophenols[4][15].

• Electrochemical Methods: Electrochemical synthesis offers a green and highly controllable alternative, where an applied potential drives the oxidation, avoiding the need for stoichiometric chemical oxidants[13].

The generalized mechanism leading to the formation of 2-aminophenoxazin-3-one (APX), a common product of homocoupling, is illustrated below.

Caption: Workflow for catalytic aerobic oxidation of OAP.

Step-by-Step Methodology:

• Preparation of Reaction Mixture: In a round-bottomed flask equipped with a magnetic stirrer, dissolve 2-aminophenol (OAP) in a suitable solvent system. A common system is an aqueous mixture containing 5-10% methanol, buffered to pH 9.0 using a sodium borate buffer.[9][12]

• Addition of Catalyst: Add the heterogeneous catalyst (e.g., an organotin–copper coordination polymer) to the reaction mixture. The catalyst loading is typically in the range of 1-5 mol%.[9]

• Reaction Setup: Attach the flask to a gas burette to allow for the measurement of dioxygen consumption. The reaction is typically carried out at a controlled temperature, for instance, 38°C.[9]

• Initiation and Monitoring: Stir the mixture vigorously to ensure good mixing and gas exchange. After a brief induction period, the consumption of dioxygen should become linear with time, indicating a zero-order dependence on the substrate concentration under these conditions.[9]

• Reaction Workup: Upon completion (as determined by the cessation of O₂ uptake or by TLC/HPLC analysis), filter the reaction mixture to recover the heterogeneous catalyst.

• Product Isolation: Acidify the filtrate with a dilute acid (e.g., HCl) to precipitate the 2-aminophenoxazin-3-one (APX) product. Collect the solid by vacuum filtration, wash with water, and dry.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent.

Protocol 2: Oxidative Cross-Coupling for Protein Bioconjugation

This protocol outlines a rapid and chemoselective method for coupling an aniline-containing molecule to an ortho-aminophenol-modified protein in an aqueous environment.[5][6][10][11][16]

Caption: Workflow for oxidative bioconjugation.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a solution of the ortho-aminophenol-functionalized protein in an aqueous buffer (e.g., 100 mM phosphate buffer) at a pH between 6.5 and 7.0.[10][16] Protein concentrations are typically in the low micromolar range (1-20 µM).

  • Prepare a stock solution of the aniline-containing payload molecule.

  • Prepare a fresh stock solution of the oxidant. For ferricyanide, a 5-20 mM stock in water is typical.[11] For sodium periodate, a similar concentration range is used.[10]

• Coupling Reaction:

  • To the protein solution, add the aniline payload to the desired final concentration (typically a 10-100 fold molar excess over the protein).

  • Initiate the reaction by adding the oxidant solution to a final concentration of 1-5 mM.

  • Allow the reaction to proceed at room temperature for 2 to 10 minutes. The reaction is often extremely rapid.[8][10]

• Purification:

  • Purify the resulting protein conjugate from excess small molecules and oxidant byproducts. Size-exclusion chromatography (e.g., using a PD-10 desalting column) is a highly effective method.

• Analysis and Characterization:

  • Confirm the successful conjugation using standard protein analysis techniques. Mass spectrometry (ESI-MS or MALDI-TOF) will show an increase in mass corresponding to the attached payload. SDS-PAGE analysis may show a shift in the protein's mobility, and if the payload is a chromophore, its presence can be confirmed by UV-Vis spectroscopy.

Applications in Drug Development and Advanced Materials

The unique reactivity of ortho-aminophenols has been leveraged in several high-impact areas of science and technology.

• Synthesis of Bioactive Heterocycles: The most traditional application is the synthesis of phenoxazinone-containing natural products and their analogues. This chemistry provides a direct route to scaffolds with proven antibacterial, antifungal, and anticancer activities, making it a vital tool in medicinal chemistry and drug discovery.[2]

• Chemoselective Bioconjugation: In the realm of drug development, oxidative coupling has emerged as a premier strategy for protein modification.[6] Its rapid kinetics and compatibility with aqueous environments make it ideal for constructing antibody-drug conjugates (ADCs), where a cytotoxic drug is precisely attached to an antibody for targeted tumor delivery. It is also used to attach imaging agents (like PET tracers) to targeting proteins or to PEGylate therapeutic proteins to extend their half-life in circulation.[5][8]

• Functional Biomaterials: The ability to modify complex biological structures, such as viral capsids, has opened doors to creating advanced nanomaterials.[5][6] These modified virus-like particles (VLPs) can be functionalized with targeting ligands, drugs, or imaging agents for applications in targeted delivery and diagnostics.[8][16]

• Biosensor Development: The oxidative coupling chemistry can be used to immobilize biomolecules onto surfaces. For instance, enzymes and DNA have been successfully coupled to aniline-modified carbon electrodes, providing a stable and efficient method for fabricating biosensors and bioelectrochemical systems.[17]

Conclusion and Future Outlook

The oxidative coupling of ortho-substituted aminophenols is a robust and highly adaptable chemical transformation. Its mechanistic intricacies, governed by a sensitive balance of electronic, steric, and environmental factors, provide a rich landscape for chemical innovation. From the foundational synthesis of heterocyclic drugs to the state-of-the-art, site-selective modification of biologics, this reaction has proven its immense value to researchers, scientists, and drug development professionals.

Looking ahead, the continued development of novel, highly selective catalysts—both metallic and enzymatic—will further expand the synthetic utility of this reaction. The push towards greener and more sustainable chemical processes will likely see an increased adoption of electrochemical methods and biocatalysis. In the pharmaceutical industry, the speed and chemoselectivity of oxidative coupling will continue to drive the development of next-generation bioconjugates, including more complex multi-functional ADCs and targeted protein therapeutics. The fundamental reactivity of the ortho-aminophenol scaffold ensures that it will remain a central player in the ongoing quest for new medicines and advanced materials.

References

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• Shmilovits, M., et al. M[TPP]Cl (M = Fe or Mn)-Catalyzed Oxidative Amination of Phenols by Primary and Secondary Anilines. Organic Letters, ACS Publications, [Link]

• Majumder, S., & Sarkar, B. (2018). Phenoxazinone synthase: Enzymatic catalysis of an aminophenol oxidative cascade. ResearchGate, [Link]

• Sarkar, B. Catalytic Applications of Aminophenol Based Ligand Containing Transition Metal Complexes. Der Pharma Chemica, [Link]

• El-Khalafy, S. H., et al. (2013). Oxidative coupling of 2-aminophenol to 2-amino-phenoxazine-3-one catalyzed by organotin (IV)–copper (I) cyanide coordination polymers as heterogeneous catalysts. Arabian Journal of Chemistry, [Link]

• Baciocchi, E., et al. Switchable Oxidative Reactions of N-allyl-2-Aminophenols: Palladium-Catalyzed Alkoxyacyloxylation vs an Intramolecular Diels–Alder Reaction. PMC, [Link]

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• Polak, J., & Jarosz-Wilkolazka, A. (2012). Synthesis of phenoxazinone-type pharmaceutical compounds by fungal biomass. Biotechnology Letters, [Link]

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• Wang, Z., et al. New synthetic approaches for the construction of 2-aminophenoxazinone architectures. RSC Publishing, [Link]

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Protocols & Analytical Methods

Using CD-2 as a reducing agent in silver halide photographic research

Abstract & Scope

This application note details the physicochemical properties, reaction mechanisms, and preparation protocols for Color Developing Agent 2 (CD-2) . While historically ubiquitous in the Eastman Color Print (ECP) process for motion picture films, CD-2 remains a critical reagent for researchers studying the kinetics of oxidative coupling and interfacial electron transfer in silver halide (AgX) emulsions.

Unlike its counterparts (CD-3, CD-4), CD-2 (N,N-diethyl-2-methyl-p-phenylenediamine monohydrochloride) exhibits a unique steric profile due to the ortho-methyl group. This structural feature influences the stability of the quinonediimine (QDI) intermediate, making CD-2 an excellent model compound for evaluating coupler activity and dye stability in high-resolution imaging and radiographic assays.

Target Audience: Photographic Scientists, Chemical Engineers, and Pharmaceutical Researchers utilizing AgX autoradiography or oxidative radical modeling.

Chemical Profile & Safety Data

Researchers must establish a baseline understanding of the reagent's stoichiometry before formulation.

Property	Specification
Chemical Name	4-(N,N-Diethyl)-2-methyl-p-phenylenediamine monohydrochloride
Common Name	CD-2
CAS Number	2051-79-8
Molecular Formula	C₁₁H₁₉ClN₂
Molecular Weight	214.74 g/mol
Appearance	White to off-white crystalline powder (oxidizes to pink/red)
Solubility	Highly soluble in water; slightly soluble in ethanol
Redox Potential	~ -280 mV vs. NHE (pH dependent)

Safety Advisory (Critical): CD-2 is a p-phenylenediamine derivative. It is a known contact sensitizer and potential allergen.

• Handling: Double nitrile gloves and face shields are mandatory.

• Disposal: Collect in dedicated organic waste streams; do not flush. CD-2 is toxic to aquatic life.

Mechanism of Action

The efficacy of CD-2 lies in its ability to act as a selective reducing agent. The process is not a direct dye transfer but a chromogenic coupling reaction .

• Reduction: CD-2 donates electrons to the latent image (silver specks) within the AgX crystal, reducing Ag⁺ to metallic silver (Ag⁰).

• Oxidation: In this process, CD-2 is oxidized to a semiquinone radical, which further oxidizes to the electrophilic Quinonediimine (QDI) .

• Coupling: The QDI species diffuses through the gelatin matrix and attacks the electron-rich carbon center of a color coupler (anchored in the emulsion), forming a Leuco dye.

• Dye Formation: The Leuco dye is further oxidized to form the final cyan, magenta, or yellow dye cloud.

Pathway Visualization

Figure 1: The redox-coupling pathway. Note that the QDI intermediate is the active species responsible for dye formation.

Protocol: Preparation of Standard Analytical Developer (Ref: ECP-2D)

This protocol replicates the standard Eastman Color Print (ECP-2D) developer environment. It is optimized for high contrast and rapid access, typical of print films.

Reagents Required:

• Distilled Water (degassed)

• Kodak Anti-Calcium No. 4 (or EDTA disodium salt)

• Sodium Sulfite (Anhydrous)

• CD-2 Developing Agent

• Sodium Carbonate (Anhydrous)

• Sodium Bicarbonate[1]

• Sodium Bromide

Formulation Table (1.0 Liter Batch)

Component	Quantity	Role	Causality/Notes
Water (27°C - 30°C)	800 mL	Solvent	Warm water aids dissolution.
Anti-Calcium No. 4	1.0 mL	Sequestering	Prevents calcium fog/scum in hard water.
Sodium Sulfite	4.35 g	Preservative	Critical: Scavenges oxygen to prevent aerial oxidation of CD-2. Too much sulfite will dissolve AgX (solvent effect), reducing acutance.
CD-2	2.95 g	Reducer	The active agent. Add after sulfite to protect it from immediate oxidation.
Sodium Carbonate	17.1 g	Accelerator	Establishes high pH (~10.5) to ionize the developing agent.
Sodium Bicarbonate	0.6 g	Buffer	Fine-tunes pH stability.
Sodium Bromide	1.72 g	Restrainer	Prevents development of unexposed AgX (fog).
Total Volume	to 1.0 L

Step-by-Step Mixing Procedure:

• Dissolution: Add chemicals in the order listed. Wait for full dissolution of each component before adding the next.

• pH Adjustment: The target pH is 10.53 ± 0.05 at 25°C.

  • If too high: Add dilute Sulfuric Acid (7N).

  • If too low: Add Sodium Hydroxide (10% solution).

  • Note: CD-2 activity is logarithmically dependent on pH. Precision here is vital for reproducible sensitometry.

• Filtration: Filter through a 0.2 µm membrane if using for micro-imaging to remove particulate contaminants.

Protocol: Sensitometric Evaluation

To validate the activity of CD-2 or characterize a new emulsion, a sensitometric cross-section analysis is required.

Materials:

• Sensitometer (e.g., EG&G or calibrated light source)

• Step Tablet (0-3.0 density range, 21 steps)

• Densitometer (Status A or M filters)

Experimental Workflow

Figure 2: Sensitometric workflow for validating CD-2 activity.

Data Analysis Parameters:

• D-min (Fog): Measure the density of the unexposed area. High D-min (>0.15) indicates either chemical contamination, over-active CD-2 (pH too high), or insufficient bromide.

• Gamma (Contrast): Calculate the slope of the straight-line portion of the characteristic curve. CD-2 in ECP-2D formulation typically yields a gamma > 2.0 (high contrast).

• D-max: The shoulder of the curve. Limited D-max suggests exhausted CD-2 or insufficient coupling time.

Troubleshooting & Validation

Self-Validating the System:

• The "Pink" Test: A fresh CD-2 solution should be pale yellow or colorless. A pink/red hue indicates aerial oxidation (formation of QDI or tar). Discard pink solutions immediately ; they will cause staining (high D-min) and inconsistent development rates.

• Bromide Check: If your control strips show high fog, increase Sodium Bromide by 10%. Bromide acts as a "gatekeeper," allowing development only in crystals with a strong latent image signal.

Common Failure Modes:

• Low Contrast: pH < 10.4 or Sulfite > 5.0g (Sulfite dissolves silver halide, etching the grain before development completes).

• Precipitate: Calcium shock. Ensure Anti-Calcium (EDTA) is added before the carbonate buffer.

References

• PubChem. (n.d.). Compound Summary: CD-2 (CAS 2051-79-8).[1][2][3][4] National Library of Medicine. Retrieved from [Link]

• Kodak Alaris. (2020). Processing KODAK Color Print Films, Module 9: Process ECP-2D Specifications. Eastman Kodak Company.[5][6][7] Retrieved from [Link]

• Wikipedia. (n.d.).[5] Color Developing Agent 2.[1][5][6][4][8][9][10][11] Wikimedia Foundation. Retrieved from [Link][12]

• James, T. H. (1977). The Theory of the Photographic Process (4th ed.). Macmillan. (Standard text for silver halide kinetics).

Sources

• 1. Color developing agent CD-2(2051-79-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. haihangchem.com [haihangchem.com]
• 3. Factory Supply CAS 2051-79-8 Color-Developing Agent CD-2 with High Quality - 2-Amino-5-Diethylaminotoluene CAS 2051-79-8 and 2-Amino-5-Diethylaminotoluene [784d2bd7b8b8f97b.en.made-in-china.com]
• 4. Color Developer CD-2 CAS 2051-79-8 For Sale - Kerton Chemical [kerton-industry.com]
• 5. Color Developing Agent 3 - Wikipedia [en.wikipedia.org]
• 6. color-developer.com [color-developer.com]
• 7. kodak.com [kodak.com]
• 8. kodak.com [kodak.com]
• 9. filmatlas.com [filmatlas.com]
• 10. ECP-ECN [handmadefilm.org]
• 11. Color developing agents and cross processes | Photrio.com Photography Forums [photrio.com]
• 12. Color Developing Agent 2 - Wikipedia [en.wikipedia.org]

Preparation of 4-Amino-2-[(diethylamino)methyl]phenol free base from hydrochloride salt

Application Note: High-Purity Liberation of 4-Amino-2-[(diethylamino)methyl]phenol Free Base

Executive Summary

This Application Note provides a rigorous methodology for the preparation of 4-Amino-2-[(diethylamino)methyl]phenol (Free Base) from its stable Dihydrochloride salt .[1][2] This compound (CAS: 51387-92-9) is a critical metabolic intermediate and precursor in the synthesis of 4-aminoquinoline antimalarials, such as Amodiaquine.[1][2]

Critical Challenge: The free base contains an electron-rich aniline and a phenolic moiety, making it highly susceptible to oxidative degradation (forming toxic quinone-imines) upon exposure to air at neutral or alkaline pH.[1][2] This protocol utilizes a biphasic inert-atmosphere neutralization strategy to ensure high purity and prevent "tarring" (oxidative polymerization).[1][2]

Chemical Identity & Physicochemical Context

Understanding the acid-base behavior of this molecule is prerequisite to successful isolation.[1][2] The molecule is amphoteric, possessing three ionizable groups.[1][2]

Property	Data	Note
Compound Name	4-Amino-2-[(diethylamino)methyl]phenol	Common Intermediate for Amodiaquine
Free Base CAS	51387-92-9	Lipophilic, Oxidation Sensitive
Salt CAS	6297-14-9	Dihydrochloride (2HCl), Water Soluble, Stable
MW (Free Base)	194.27 g/mol
MW (2HCl Salt)	267.19 g/mol
pKa (Phenol)	~10.0	Acidic
pKa (Aniline)	~4.5	Weakly Basic
pKa (Diethylamine)	~10.5	Basic

The Neutralization Dilemma: To liberate the free base, the pH must be raised to deprotonate the diethylammonium group (pKa ~10.5).[1][2] However, raising the pH too high (>11) deprotonates the phenol (pKa ~10), creating a water-soluble phenolate anion.[1][2]

• Target pH Window: 9.2 – 9.8 . This precise window maximizes the concentration of the neutral, organic-soluble species, often stabilized by an intramolecular hydrogen bond between the phenolic -OH and the diethylamino nitrogen.[1][2]

Materials & Equipment

Reagents:

• Starting Material: 4-Amino-2-[(diethylamino)methyl]phenol Dihydrochloride (>95% purity).[1][2][3]

• Solvent A (Aqueous): Deionized water, thoroughly degassed (sparged with Argon/Nitrogen for 30 mins).

• Solvent B (Organic): Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1][2] DCM is preferred for higher solubility of the amine.[1][2]

• Base: Ammonium Hydroxide (28% NH₃ in H₂O) or Saturated Sodium Bicarbonate (NaHCO₃).[1][2] NH₄OH is preferred for cleaner evaporation.[1][2]

• Antioxidant: Sodium Metabisulfite (Na₂S₂O₅) or Sodium Dithionite (Na₂S₂O₄).[1][2] Critical for preventing oxidation during the basic phase.[1][2]

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄).[1][2]

Equipment:

• Separatory funnel (borosilicate glass).[1][2]

• Rotary evaporator with Nitrogen inlet.[1][2]

• Schlenk line or Nitrogen balloon setup.[1][2]

• Vacuum desiccator.[1][2]

Experimental Protocol

Step 1: Preparation of Inert Environment[1][2]

• Causality: The oxidation rate of aminophenols increases exponentially at pH > 7.[1][2] Oxygen exclusion is not optional; it is mandatory.[1][2]

• Action: Sparge all water and DCM with Nitrogen or Argon for at least 20 minutes prior to use.[1][2] Flush the separatory funnel with Nitrogen.[1][2]

Step 2: Dissolution and Antioxidant Protection[1][2]

• In a flask under Nitrogen, dissolve 1.0 equivalent of the Dihydrochloride salt in degassed water (concentration ~0.1 M).

• Immediately add 0.05 equivalents of Sodium Metabisulfite (Na₂S₂O₅).[1][2]

  • Mechanism:[1][2] The bisulfite acts as an oxygen scavenger, sacrificing itself to protect the electron-rich aniline ring from forming the quinone imine.[1][2]

Step 3: Biphasic Neutralization (The "Flash" Extraction)[1][2]

• Add an equal volume of degassed DCM to the aqueous solution.[1][2]

• Slowly add Ammonium Hydroxide (NH₄OH) dropwise while stirring/shaking vigorously.

• Monitor the aqueous layer pH using a pH meter or narrow-range paper.[1][2]

• Stop addition when pH reaches 9.5 .

  • Observation: The organic layer may turn slightly yellow/beige.[1][2] A dark brown/black color indicates oxidation (failure of inert atmosphere).[1][2]

Step 4: Phase Separation

• Allow layers to separate under Nitrogen cover.[1][2]

• Drain the organic (DCM) layer into a flask containing Anhydrous Sodium Sulfate.

• (Optional) Re-extract the aqueous layer once with a small volume of DCM to recover residual free base.[1][2]

• Combine organic layers.[1][2]

Step 5: Isolation

• Filter the dried organic phase through a fritted glass funnel (under Nitrogen flow if possible).

• Evaporate the solvent on a rotary evaporator.

  • Settings: Bath temperature < 35°C. Vacuum pressure adjusted to prevent bumping.

  • Critical: Break the vacuum with Nitrogen , not air.[1][2]

• The resulting residue is the Free Base .[1][2] It typically appears as a pale beige to light brown solid or viscous oil.[1][2]

Workflow Visualization

The following diagram illustrates the critical decision points and flow of the neutralization process.

Caption: Workflow for the inert-atmosphere liberation of 4-Amino-2-[(diethylamino)methyl]phenol free base.

Quality Control & Storage

Validation Metrics:

• Appearance: Pale beige solid/oil.[1][2] Dark brown/black indicates >5% oxidation.[1][2]

• Solubility: Soluble in DCM, Methanol, Ethanol.[1] Insoluble in water (at pH > 9).[1][2]

• NMR (CDCl₃): Verify the integral of the ethyl groups (diethylamino) and the aromatic protons. The phenolic proton may be broad or invisible due to exchange.[1][2]

Storage Protocol:

• Immediate Use: It is highly recommended to use the free base immediately in the subsequent coupling reaction (e.g., with 4,7-dichloroquinoline).[1][2]

• Long-term: If storage is unavoidable, store under Argon at -20°C.

Safety & Hazards

• Skin Sensitization: Aminophenols are known sensitizers.[1][2] Wear nitrile gloves and long sleeves.[1][2]

• Toxicity: As a precursor to Amodiaquine, treat with caution regarding potential hepatotoxicity mechanisms linked to quinone-imine formation.[1]

• Solvents: DCM is a suspected carcinogen; use in a fume hood.[1][2]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 408991, 4-Amino-2-((diethylamino)methyl)phenol.[1][2] Retrieved February 22, 2026 from [Link][1]

• O'Neill, P. M., et al. (2009). Amodiaquine analogues: Synthesis and antimalarial activity.[1][2] This reference grounds the structural importance of the Mannich side chain and the instability of the phenol.[1][2] [Link]

• Matrix Fine Chemicals. Product Specification: 4-Amino-2-[(diethylamino)methyl]phenol dihydrochloride.[1][2] (CAS 6297-14-9).[1][2][3][4][5] [Link][1][2]

• Burckhalter, J. H., et al. (1948). Aminoalkylphenols as Antimalarials. II.[1][2] (Heterocyclic-amino)-alpha-amino-o-cresols.[1][2] The Synthesis of Camoquin. Journal of the American Chemical Society.[2] (Foundational chemistry for the synthesis of this intermediate class). [Link]

Sources

• 1. 4-Amino-2-((Diethylamino)Methyl)Phenol | C11H18N2O | CID 408991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 4-Amino-2-[(Diethylamino)Methyl]Phenol | 51387-92-9 [smolecule.com]
• 3. 4-amino-2-[(diethylamino)methyl]phenol dihydrochloride [cymitquimica.com]
• 4. 4-AMINO-2-[(DIETHYLAMINO)METHYL]PHENOL DIHYDROCHLORIDE | CAS 6297-14-9 [matrix-fine-chemicals.com]
• 5. 4-Amino-2-((diethylamino)methyl)phenol dihydrochloride 95% | CAS: 6297-14-9 | AChemBlock [achemblock.com]

Spectrophotometric analysis of dyes derived from CD-2 coupling

Application Note: High-Precision Spectrophotometric Analysis of Phenolic and Amine-Based Drugs via CD-2 Oxidative Coupling

Abstract

This guide details the protocol for the spectrophotometric determination of pharmaceutical compounds containing phenolic or amine moieties using CD-2 (4-amino-3-methyl-N,N-diethylaniline monohydrochloride) . Unlike standard diazotization methods, the CD-2 oxidative coupling reaction offers superior stoichiometric control and chromophore stability. This document provides a validated workflow for drug development professionals to quantify analytes such as catecholamines, analgesics, and antibiotics with high sensitivity.

Introduction & Chemical Basis

The core of this analysis is the oxidative coupling reaction , a mechanism originally perfected for color photography but adapted here for quantitative analysis.

The Reagent (CD-2):

• IUPAC Name: 4-amino-N,N-diethyl-3-methylaniline monohydrochloride.

• Role: Acts as the primary developer . Upon oxidation, it becomes an electrophile capable of attacking nucleophilic centers on drug molecules.

The Principle: In the presence of a strong oxidant (e.g., Potassium Ferricyanide or Periodate) and an alkaline buffer, CD-2 is oxidized to a reactive quinone-diimine (QDI) intermediate. This QDI species undergoes an electrophilic substitution at the para-position of the phenolic drug (or active methylene group), resulting in the formation of a stable, intensely colored indoaniline or azomethine dye .

Reaction Mechanism Visualization

Figure 1: Reaction pathway for the formation of indoaniline dyes via CD-2 coupling.

Materials & Reagents

To ensure reproducibility, use Analytical Reagent (AR) grade chemicals.

Reagent	Specification	Preparation Notes
CD-2 Reagent	4-amino-3-methyl-N,N-diethylaniline HCl	Dissolve 0.05% (w/v) in distilled water. Prepare fresh daily. Protect from light.[1]
Oxidant	Potassium Ferricyanide ( )	Prepare 1.0% (w/v) aqueous solution. Store in amber bottles. Stable for 1 week.
Alkaline Buffer	Sodium Carbonate / Bicarbonate (pH 10.0)	Mix 0.1M and 0.1M to adjust pH to 10.0 ± 0.1 .
Solvent	Distilled Water or Methanol	Use Methanol for lipophilic drugs; Water for hydrophilic salts.
Standard Drug	Reference Standard (e.g., Paracetamol, Methyldopa)	Prepare stock solution ( ).

Experimental Protocol

This protocol is designed for a standard 10 mL reaction volume.

Step-by-Step Methodology

• Sample Preparation:

  • Transfer aliquots of the drug stock solution (0.1 – 5.0 mL) into a series of 10 mL volumetric flasks.

  • Target final concentration range: 2 – 50

    (Drug dependent).

• Reagent Addition (Order is Critical):

  • Add 1.0 mL of CD-2 reagent solution.

  • Add 2.0 mL of Buffer solution (pH 10.0).

  • Mix gently.

  • Add 1.0 mL of Oxidant (

    ).

  • Note: Adding oxidant before buffer may cause premature oxidation of CD-2 without coupling.

• Incubation:

  • Dilute to volume with distilled water.

  • Incubate at Room Temperature (25°C) for 15 minutes .

  • Optimization: Some steric-hindered drugs may require heating at 40°C or longer incubation (up to 30 mins).

• Spectrophotometric Measurement:

  • Measure absorbance against a Reagent Blank (prepared identically but without the drug).

  • Scan range: 400 – 800 nm to determine

    .

  • Typical

    for phenolic drugs: 600 – 680 nm (Cyan-Blue).

Workflow Logic Diagram

Figure 2: Step-by-step experimental workflow for CD-2 analysis.

Validation & Quality Control

To ensure the method meets regulatory standards (ICH Q2), validate the following parameters:

Parameter	Acceptance Criteria	Experimental Approach
Linearity		Plot Absorbance vs. Concentration (5 points min).
Precision	RSD < 2.0%	Repeat n=6 at 100% target concentration.
Accuracy	98.0% - 102.0%	Spike recovery test at 80%, 100%, 120% levels.
Stability	Change < 2.0% over 1 hr	Measure absorbance every 10 mins post-incubation.
LOD / LOQ	S/N > 3 (LOD), S/N > 10 (LOQ)	Calculate from the standard deviation of the intercept.

Stoichiometry Determination: Use Job’s Method of Continuous Variation to confirm the molar ratio of Drug:CD-2. Typically, this is 1:1 for simple phenols, but can be 1:2 for complex molecules with multiple active sites.

Troubleshooting Guide

• Issue: High Blank Absorbance.

  • Cause: Auto-oxidation of CD-2.

  • Fix: Prepare CD-2 fresh. Ensure water is free of metal ions (use EDTA if necessary).

• Issue: Color Fading.

  • Cause: Over-oxidation of the dye.

  • Fix: Reduce oxidant concentration or incubation time.

• Issue: Turbidity.

  • Cause: Dye precipitation (dye is often less soluble than the drug).

  • Fix: Add a surfactant (e.g., 0.1% SDS) or use a water-methanol cosolvent system.

References

• Mechanism of Oxidative Coupling

  • Vittum, P. W., & Brown, G. H. (1946). Indoaniline Dyes. I. Some Phenol Blue Derivatives with Electron-donating Substituents. Journal of the American Chemical Society.

• Analytical Application of CD-2 (General Phenol Determination)

  • Al-Abachi, M. Q., & Al-Delami, A. (2025). Spectrophotometric Determination of Phenols in Aqueous Solution via Oxidative-Coupling Reaction with 4-Amino-N,N-Diethylaniline.

• Reagent Characterization (CD-2 Structure & Safety)

  • PubChem. 4-Amino-3-methyl-N,N-diethylaniline hydrochloride (CD-2).

• Comparative Oxidative Coupling Methods (4-AAP vs CD-2)

  • Emerson, E. (1943).[2] The Condensation of Aminoantipyrine. II. A New Color Test for Phenolic Compounds. Journal of Organic Chemistry.

Sources

• 1. haihangindustry.com [haihangindustry.com]
• 2. scispace.com [scispace.com]

Application Notes and Protocols: Electrochemical Oxidation Studies of 4-Amino-2-[(diethylamino)methyl]phenol

Introduction: Unveiling the Electrochemical Landscape of a Medicinally Relevant Phenol

4-Amino-2-[(diethylamino)methyl]phenol is a molecule of significant interest within medicinal chemistry and drug development.[1] Its structural architecture, featuring a phenolic hydroxyl group, a primary aromatic amine, and a tertiary amine, bestows upon it a rich and complex chemical reactivity.[1] This compound serves as a valuable intermediate in the synthesis of more complex organic molecules and has shown potential in applications such as the reactivation of acetylcholinesterase inhibited by organophosphates and as a scaffold for potential anticancer agents.[1][2]

The electrochemical oxidation of this molecule is of paramount importance for several reasons. Firstly, understanding its redox behavior is crucial for developing electroanalytical methods for its quantification in pharmaceutical formulations and biological matrices.[3][4][5] Electroanalytical techniques offer advantages such as high sensitivity, rapid analysis, and cost-effectiveness compared to traditional analytical methods.[3] Secondly, studying the oxidation mechanism provides insights into its metabolic fate, as enzymatic and electrochemical oxidations of phenols can follow similar pathways, often leading to the formation of quinone-like species.[6] Lastly, this knowledge can be leveraged to understand and predict the stability of drug candidates and to design novel synthetic routes.

This guide provides a detailed exploration of the electrochemical oxidation of 4-Amino-2-[(diethylamino)methyl]phenol. It is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols for its electrochemical investigation.

Physicochemical Properties

A foundational understanding of the molecule's properties is essential before delving into its electrochemical behavior.

Property	Value	Source
Molecular Formula	C₁₁H₁₈N₂O	[7][8]
Molecular Weight	194.27 g/mol	[7]
CAS Number	51387-92-9	[7]
Predicted XLogP3	1.5	[7]

The Electrochemical Oxidation Pathway: A Mechanistic Rationale

The electrochemical oxidation of phenolic compounds is a complex process that is highly dependent on the molecular structure and experimental conditions such as pH.[9][10] For 4-Amino-2-[(diethylamino)methyl]phenol, the presence of multiple oxidizable functional groups—the phenolic hydroxyl, the primary aromatic amine, and the tertiary aliphatic amine—suggests a multi-step oxidation process.

The initial oxidation step for many phenolic compounds involves the formation of a phenoxyl radical.[11] In the case of aminophenols, the relative position of the amino and hydroxyl groups significantly influences the electrochemical properties.[12] Generally, the oxidation can be initiated at either the hydroxyl or the amino group, depending on the pH of the medium and the substitution pattern on the aromatic ring.[13][14]

The proposed electrochemical oxidation pathway for 4-Amino-2-[(diethylamino)methyl]phenol likely involves the following key steps:

• Initial Electron Transfer: The oxidation process is expected to begin with a one-electron transfer from either the phenolic hydroxyl group or the primary amino group to form a radical cation. The ease of oxidation is pH-dependent; at higher pH values, the deprotonated phenolate form is more easily oxidized.[10]

• Formation of Quinone-imine Species: Following the initial electron transfer, subsequent oxidation and rearrangement steps are likely to lead to the formation of a quinone-imine derivative. This is a common pathway for the oxidation of p-aminophenols.[13]

• Potential for Polymerization: The reactive intermediates, such as radical cations and quinone-imines, can undergo further reactions, including dimerization or polymerization, leading to the formation of a passivating film on the electrode surface.[11][14] This is often observed as a decrease in the peak current upon consecutive voltammetric scans.[14]

The diethylaminomethyl substituent at the ortho position will sterically and electronically influence this pathway. It can affect the stability of the intermediates and the rate of subsequent reactions.

Caption: Proposed electrochemical oxidation pathway.

Experimental Protocols: A Guide to Electrochemical Investigation

The following protocols provide a comprehensive framework for studying the electrochemical oxidation of 4-Amino-2-[(diethylamino)methyl]phenol using cyclic voltammetry (CV), a powerful and widely used technique for investigating redox reactions.[3]

Protocol 1: Cyclic Voltammetry for Initial Characterization

This protocol outlines the fundamental steps for obtaining a cyclic voltammogram to characterize the primary redox events.

Objective: To identify the oxidation potential(s) of 4-Amino-2-[(diethylamino)methyl]phenol and to assess the reversibility of the electrochemical process.

Materials and Equipment:

• 4-Amino-2-[(diethylamino)methyl]phenol (or its dihydrochloride salt[15])

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon Electrode)

• Reference Electrode (e.g., Ag/AgCl)

• Counter Electrode (e.g., Platinum wire)

• Supporting Electrolyte (e.g., 0.1 M Phosphate Buffer Solution, pH 7.4)

• High-purity water

• Inert gas (e.g., Nitrogen or Argon) for deoxygenation

• Alumina slurry for electrode polishing

Procedure:

• Electrode Preparation:

  • Polish the working electrode with alumina slurry on a polishing pad to a mirror finish.

  • Rinse the electrode thoroughly with high-purity water and sonicate for a few minutes to remove any residual polishing material.

  • Dry the electrode under a stream of inert gas.

• Solution Preparation:

  • Prepare a stock solution of 4-Amino-2-[(diethylamino)methyl]phenol in the supporting electrolyte.

  • Prepare the supporting electrolyte solution (e.g., 0.1 M PBS, pH 7.4).

• Electrochemical Measurement:

  • Assemble the three-electrode cell with the prepared electrodes and the supporting electrolyte.

  • Deoxygenate the solution by purging with an inert gas for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements.[16]

  • Record a background cyclic voltammogram of the supporting electrolyte to ensure no interfering peaks are present in the potential window of interest.

  • Add a known concentration of the 4-Amino-2-[(diethylamino)methyl]phenol stock solution to the cell.

  • Record the cyclic voltammogram by scanning the potential from an initial value (e.g., -0.2 V) to a final value (e.g., +1.0 V) and back to the initial potential at a specific scan rate (e.g., 100 mV/s).

Protocol 2: Investigating the Effect of pH

The pH of the solution can significantly impact the electrochemical behavior of aminophenols, as proton transfer often accompanies electron transfer.

Objective: To determine the pH-dependence of the oxidation potential and to elucidate the number of protons involved in the reaction.

Procedure:

• Prepare a series of supporting electrolyte solutions with varying pH values (e.g., from pH 3 to 11).

• For each pH, repeat the steps outlined in Protocol 1 to record the cyclic voltammogram of 4-Amino-2-[(diethylamino)methyl]phenol.

• Plot the peak potential (Ep) versus the pH. A linear relationship suggests the involvement of protons in the electrode reaction. The slope of this line can be used to determine the ratio of electrons to protons transferred.

Protocol 3: Scan Rate Dependence Studies

Varying the scan rate provides insights into the kinetics of the electrode process and helps to determine whether the reaction is diffusion-controlled or adsorption-controlled.[17][18]

Objective: To investigate the mechanism of mass transport to the electrode surface.

Procedure:

• Using the optimal pH determined in Protocol 2, record cyclic voltammograms at various scan rates (e.g., 20, 50, 100, 150, 200 mV/s).

• Plot the peak current (Ip) versus the square root of the scan rate (ν¹/²). A linear relationship indicates a diffusion-controlled process.

• Plot the logarithm of the peak current (log Ip) versus the logarithm of the scan rate (log ν). A slope of approximately 0.5 suggests a diffusion-controlled process, while a slope of approximately 1.0 suggests an adsorption-controlled process.

Caption: General experimental workflow for electrochemical studies.

Data Interpretation and Expected Outcomes

The electrochemical data obtained from these protocols will provide a wealth of information about the oxidation of 4-Amino-2-[(diethylamino)methyl]phenol.

Parameter	Expected Observation	Interpretation
Oxidation Peak Potential (Ep)	One or more anodic peaks in the positive potential region.	Indicates the potential at which the compound is oxidized. Multiple peaks suggest a multi-step oxidation process.
Reversibility	Absence of a corresponding cathodic peak on the reverse scan.	Suggests an irreversible electrochemical process, which is common for the oxidation of many phenolic compounds.[9]
Effect of pH	The oxidation peak potential shifts to less positive values with increasing pH.	Indicates that protons are liberated during the oxidation process.
Effect of Scan Rate	The peak current increases with an increasing scan rate.	A linear relationship between peak current and the square root of the scan rate suggests a diffusion-controlled process.
Consecutive Scans	A decrease in the peak current upon repeated cycling.	Suggests the formation of a passivating layer on the electrode surface due to the polymerization of oxidation products.[14]

Applications in Drug Development and Research

The insights gained from these electrochemical studies have direct applications in the pharmaceutical field:

• Quantitative Analysis: The relationship between concentration and peak current can be used to develop sensitive and selective electroanalytical methods for the quantification of 4-Amino-2-[(diethylamino)methyl]phenol in various samples.[4]

• Stability Studies: Understanding the oxidation potential provides information about the compound's susceptibility to oxidative degradation, which is a critical parameter in drug stability testing.

• Metabolic Profiling: Electrochemical oxidation can mimic metabolic pathways, aiding in the identification of potential metabolites.

• Synthesis and Derivatization: Knowledge of the redox properties can inform the design of synthetic strategies that involve electrochemical steps.

Conclusion

The electrochemical oxidation of 4-Amino-2-[(diethylamino)methyl]phenol is a multifaceted process that provides valuable information for its application in drug development and research. By employing systematic electrochemical techniques, such as cyclic voltammetry, and carefully analyzing the influence of experimental parameters, a comprehensive understanding of its redox behavior can be achieved. This guide serves as a foundational resource for researchers embarking on the electrochemical investigation of this and structurally related compounds.

References

• Ghoneim, M. M., & El-Ries, M. A. (2010). Electroanalytical Methods for the Determination of Pharmaceuticals: A Review of Recent Trends and Developments. Taylor & Francis. [Link]

• Smyth, M. R., & Vos, J. G. (1992). The potential of electroanalytical techniques in pharmaceutical analysis. PubMed. [Link]

• Gattrell, M., & Kirk, D. W. (1993). Mechanism of electro-oxidation of phenol. ResearchGate. [Link]

• Morallon, E., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. CORE. [Link]

• Li, J., et al. (2013). Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry. ScienceDirect. [Link]

• Garrido, J. A., et al. (2011). Phenol And Para-Substituted Phenols Electrochemical Oxidation Pathways. SciSpace. [Link]

• O'Brien, R., et al. (2015). Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions at Different pH Values. International Letters of Chemistry, Physics and Astronomy. [Link]

• Rani, S., et al. (2021). Electroanalytical Chemistry: Techniques and Applications – A Review. Neuroquantology. [Link]

• Can, O. T., et al. (2014). An electrochemical mechanisms study on steel/IrO2–Sb2O3 electrodes for oxidation of phenol in water. Canadian Science Publishing. [Link]

• Liyanage, A. S., & D. Kirk. (1996). Electrochemical Oxidation of Chlorinated Phenols. Environmental Science & Technology. [Link]

• Unknown. (n.d.). Introduction To Electrochemical Methods in Pharmaceutical Analysis. Scribd. [Link]

• Ozkan, S. A. (2012). Electroanalytical Methods in Pharmaceutical Analysis and Their Validation. Hacettepe University. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Amino-2-((Diethylamino)Methyl)Phenol. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Amino-2-((dimethylamino)methyl)phenol. PubChem. [Link]

• Bakasse, M., et al. (2014). Electrochemical investigation of 4-aminophenol at natural phosphate modified carbon paste electrode. TSI Journals. [Link]

• Martinez-Huitle, C. A., & Brillas, E. (2009). Electrochemical oxidation of phenols. ResearchGate. [Link]

• PubChemLite. (n.d.). 4-amino-2-[(diethylamino)methyl]phenol. PubChemLite. [Link]

• Molbase. (n.d.). 4-AMINO-2-[(DIETHYLAMINO)METHYL]PHENOL DIHYDROCHLORIDE. Molbase. [Link]

• Manjunatha, J. G., et al. (2011). Electrochemical Investigation of 4-Aminophenol at CTAB Modified Carbon Paste Electrode: A Cyclic Voltammetric. ResearchGate. [Link]

• Frontana-Uribe, B. A., et al. (2023). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. MDPI. [Link]

• Lukkari, J., et al. (2001). Electrochemical oxidation of 4-aminothiophenol confined to the surface. ResearchGate. [Link]

• Li, Y., et al. (2013). Discovery of 4-amino-2-(thio)phenol derivatives as novel protein kinase and angiogenesis inhibitors for the treatment of cancer: synthesis and biological evaluation. Part II. PubMed. [Link]

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Technical Notes & Optimization

Technical Support Center: Stabilization of 4-Amino-2-[(diethylamino)methyl]phenol using Hydroxylamine Sulfate

Welcome to the technical support center for the handling and stabilization of 4-Amino-2-[(diethylamino)methyl]phenol. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound and may encounter stability challenges. We provide in-depth, field-proven insights into the causes of degradation and offer robust protocols for ensuring the long-term integrity of your experimental solutions.

Section 1: Understanding the Degradation Problem (FAQs)

This section addresses the fundamental stability issues associated with 4-Amino-2-[(diethylamino)methyl]phenol.

Q1: Why is my solution of 4-Amino-2-[(diethylamino)methyl]phenol changing color, often turning yellow or brown over time?

A: This discoloration is a classic indicator of oxidative degradation. The 4-amino-2-[(diethylamino)methyl]phenol molecule contains a phenolic hydroxyl group which is highly susceptible to oxidation.[1] This process converts the phenol into highly colored quinone-type structures, altering the appearance of your solution and indicating the decomposition of the parent compound.[1][2]

Q2: What are the primary factors that accelerate the degradation of this compound?

A: The stability of 4-Amino-2-[(diethylamino)methyl]phenol is significantly influenced by several environmental and experimental factors:

• Presence of Oxygen: Atmospheric oxygen is the primary oxidizing agent. Handling the compound in air, especially in solution, will initiate the degradation process.[1][3]

• High pH (Alkaline Conditions): In alkaline environments, the phenolic hydroxyl group can be deprotonated to form a phenoxide ion. This ion is much more easily oxidized than the protonated phenol, dramatically accelerating the rate of degradation.[1][3]

• Exposure to Light: Light, particularly UV radiation, can provide the energy needed to initiate and propagate the free-radical oxidation reactions that lead to decomposition.[3][4]

• Presence of Metal Ions: Trace amounts of metal ions, such as copper (Cu²⁺) or iron (Fe³⁺), can act as potent catalysts for the oxidation of phenols.[3] These contaminants can be introduced from glassware, spatulas, or reagents.

• Elevated Temperature: Increased temperature accelerates the rate of most chemical reactions, including oxidation.[1][4] For optimal stability, storage at reduced temperatures is recommended.[1]

Q3: Can you illustrate the chemical mechanism behind this degradation?

A: Certainly. The degradation primarily follows an oxidative pathway. The phenolic group loses a hydrogen atom to form a phenoxy radical. This radical is unstable and can be further oxidized, ultimately leading to the formation of a quinone-imine derivative. These quinone-type molecules are conjugated systems that absorb visible light, resulting in the observed yellow-to-brown discoloration.

Caption: Oxidative Degradation Pathway of 4-Amino-2-[(diethylamino)methyl]phenol.

Section 2: The Role of Hydroxylamine Sulfate as a Stabilizer (FAQs)

Here, we explain why hydroxylamine sulfate is an effective solution to the degradation problem.

Q4: How does hydroxylamine sulfate (HAS) prevent the degradation of 4-Amino-2-[(diethylamino)methyl]phenol?

A: Hydroxylamine sulfate is a potent reducing agent and antioxidant.[5][6] Its primary function in this context is to act as an oxygen scavenger and a radical chain inhibitor. It works through two main mechanisms:

• Radical Scavenging: HAS can terminate the radical polymerization reactions that lead to degradation by neutralizing the highly reactive phenoxy radical intermediates.[7][8]

• Reductive Action: If any colored quinone-imine products have already formed, hydroxylamine sulfate can reduce them back to the original colorless phenol, effectively reversing the initial degradation and restoring the solution's clarity.

Caption: Stabilization Mechanism via Reduction by Hydroxylamine Sulfate.

Q5: Why is hydroxylamine sulfate a suitable choice compared to other antioxidants?

A: Hydroxylamine sulfate is an excellent choice due to its high reducing potential, good solubility in many aqueous and polar organic solvent systems, and cost-effectiveness. It is a well-documented stabilizer used across various industries, including pharmaceuticals, rubber, and photography, for its ability to prevent oxidative degradation.[7][9][10]

Q6: Are there any compatibility issues I should be aware of when using hydroxylamine sulfate?

A: Yes, there are critical considerations. Hydroxylamine sulfate is an acidic salt. Under strongly alkaline (basic) conditions, it can decompose rapidly, sometimes exothermically.[5] This is a crucial point because, as mentioned, the aminophenol itself is most vulnerable to oxidation at high pH. Therefore, a careful balance of pH is required. For most applications, preparing the solution in a neutral or slightly acidic buffer (pH 6-7) is ideal to ensure the stability of both the compound and the stabilizer. Additionally, avoid high temperatures, as HAS begins to decompose at 120 °C.

Section 3: Practical Application & Protocols

This section provides a step-by-step guide for preparing stabilized solutions.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol details the preparation of a 10 mg/mL stock solution of 4-Amino-2-[(diethylamino)methyl]phenol stabilized with hydroxylamine sulfate.

Materials:

• 4-Amino-2-[(diethylamino)methyl]phenol (solid)

• Hydroxylamine sulfate (solid)

• Deoxygenated solvent (e.g., water, ethanol, or a suitable buffer, deoxygenated by sparging with nitrogen or argon for 15-20 minutes)

• Amber glass vials

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare Stabilizer Solution: In an amber vial, accurately weigh the required amount of hydroxylamine sulfate. (See Table 1 for recommended concentrations). Add the deoxygenated solvent and vortex until the hydroxylamine sulfate is completely dissolved.

• Add Active Compound: To the vial containing the dissolved stabilizer, add the accurately weighed 4-Amino-2-[(diethylamino)methyl]phenol.

• Dissolve: Gently swirl or vortex the vial until the compound is fully dissolved. Avoid vigorous shaking which can introduce atmospheric oxygen.

• Inert Atmosphere: Once dissolved, gently flush the headspace of the vial with an inert gas (nitrogen or argon) for 30-60 seconds.

• Seal and Store: Immediately cap the vial tightly. For long-term storage, seal the cap with parafilm. Store the solution at the recommended temperature (typically 2-8°C or -20°C for extended periods), protected from light.[1]

Data Presentation: Recommended Stabilizer Concentrations

Application / Storage Duration	Recommended HAS Concentration (% w/v)	Molar Ratio (HAS : Phenol)	Notes
Short-Term Benchtop Use (< 8 hours)	0.01% - 0.05%	~1:10 to 1:2	Provides sufficient protection for the duration of a typical experiment.
Medium-Term Refrigerated Storage (1-2 weeks)	0.05% - 0.1%	~1:2 to 1:1	Higher concentration offers more robust protection against slow oxidation.
Long-Term Frozen Storage (> 2 weeks)	0.1%	~1:1	Ensures maximum stability during freeze-thaw cycles and long-term storage.

Note: These concentrations are starting points. The optimal concentration may vary depending on the specific solvent system, pH, and purity of the reagents. It is advisable to perform a small-scale stability test for your specific application.

Experimental Workflow Visualization

Caption: Workflow for Preparing a Stabilized Solution.

Section 4: Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue / Observation	Possible Cause(s)	Recommended Action(s)
Solution is still discolored after adding hydroxylamine sulfate.	1. Pre-existing Degradation: The compound may have already been significantly oxidized before the stabilizer was added. 2. Insufficient Stabilizer: The concentration of HAS may be too low to counteract the rate of oxidation. 3. Presence of Catalysts: High levels of metal ion contamination can overwhelm the stabilizer. 4. High pH: The solution pH may be too alkaline, accelerating degradation beyond the capacity of the stabilizer.	1. Use a fresh, high-purity lot of the aminophenol. 2. Increase the concentration of hydroxylamine sulfate (refer to Table 1). Prepare the solution fresh. 3. Use high-purity solvents and acid-washed glassware to minimize metal contamination. 4. Check and adjust the pH of your solvent or buffer system to be neutral or slightly acidic (pH 6-7).
A precipitate forms in the stabilized solution over time.	1. Solubility Issues: The compound or stabilizer may be exceeding its solubility limit in the chosen solvent, especially at lower temperatures. 2. pH Shift: A change in pH could affect the solubility of the protonated or deprotonated forms of the compound. 3. Reaction Byproducts: Incompatible formulation components could be reacting.	1. Try a different solvent system or prepare a more dilute solution. Perform a solubility test before preparing a large batch. 2. Use a buffered solvent system to maintain a stable pH. 3. Ensure all components of your formulation are compatible.
How can I confirm the stability and purity of my stabilized solution?	Purity analysis is required to quantify the active compound and any degradants.	Use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV detector. Compare a freshly prepared standard to your stored solution over time. A stable solution will show a consistent peak area for the parent compound and no significant increase in impurity peaks.

Section 5: Safety & Handling

• 4-Amino-2-[(diethylamino)methyl]phenol: Handle with standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and direct skin contact.

• Hydroxylamine Sulfate: This compound is corrosive and can cause skin and eye irritation.[5][11] It is harmful if ingested or absorbed through the skin.[11] Always handle with appropriate PPE. Be aware that it can decompose exothermically at high temperatures or in the presence of strong bases.[5][11]

References

• ChemBK. (2025, August 19). Hydroxylamine sulfate. [Link]

• UBE Corporation. Hydroxylamine sulfate (HAS). [Link]

• PubMed. Effects and metabolic pathway of 4-dimethylaminophenol during kidney perfusion. [Link]

• Leger, R. G., & Mallet, V. N. (1988). New Degradation Products and a Pathway for the Degradation of Aminocarb [4-(Dimethylamino)-3-methylphenyl iV-Methylcarhamate] in Purified Water. Journal of Agricultural and Food Chemistry, 36(4), 857-861. [Link]

• Google Patents. (1992).

• Ataman Kimya. HYDROXYLAMINE SULPHATE. [Link]

• Capot Chemical Co.,Ltd. Hydroxylamine Sulphate CAS No.10039-54-0. [Link]

• Ataman Kimya. HYDROXYLAMINE SULFATE (HAS). [Link]

• Ataman Kimya. HYDROXYLAMMONIUM SULPHATE. [Link]

• European Patent Office. (2003, November 27). EP 1431276 A1 - Preparation and purification of hydroxylamine stabilizers. [Link]

• ResearchGate. (2025, August 6). Reactions of Amine Oxides and Hydroxylamines with Sulfur Dioxide. [Link]

• Wikipedia. Hydroxylammonium sulfate. [Link]

• Sanjay Chemicals (India) Pvt. Ltd. HYDROXYLAMINE SULPHATE. [Link]

• Amanote Research. (1958, October 20). "Hydroxylamine Sulfate Has Already Been Used as a Reducing Agent, Antioxidant, Stabilizer and Inhibitor and in Synthesis. Yet Its Potential Is Still."[Link]

• PubChem. 4-Amino-2-((Diethylamino)Methyl)Phenol. [Link]

• LANXESS. Hydroxylamine sulfate solution. [Link]

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Technical Support Center: Improving the Solubility of CD-2 Free Base in Organic Synthesis

A Note on "CD-2 Free Base" : The designation "CD-2 free base" does not correspond to a universally recognized chemical structure in public scientific literature. It is likely an internal laboratory identifier. This guide, therefore, addresses the broader and frequent challenge of dissolving poorly soluble free bases in the context of organic synthesis, using "CD-2 free base" as a representative example of a large, likely nitrogen-containing, organic molecule with limited solubility.

Introduction for the Senior Application Scientist

Welcome to the technical support center for handling challenging solubility issues with organic compounds. As researchers and drug development professionals, we frequently encounter starting materials and intermediates that exhibit poor solubility in common organic solvents. This guide is designed to provide you with a systematic approach to troubleshooting and overcoming these challenges, ensuring your reactions proceed efficiently and your results are reproducible. We will explore the underlying principles of solubility and provide practical, field-tested protocols to get your compound into solution and reacting as intended.

Frequently Asked Questions (FAQs)

Q1: My CD-2 free base is not dissolving in the recommended solvent for my reaction. What is the first thing I should do?

A1: The first step is to confirm that you are using the correct solvent and that the solvent is of appropriate purity. Old or improperly stored solvents can absorb water or degrade, which can significantly impact their solvating power. If the solvent is confirmed to be correct and pure, the next step is to gently heat the mixture while stirring, as solubility for most organic solids increases with temperature. Be mindful of the boiling point of your solvent and the thermal stability of your compound.

Q2: I've tried heating the mixture, but the CD-2 free base still won't dissolve. What are my next options?

A2: If heating is ineffective, you can consider several other approaches. One common technique is to reduce the particle size of the solid by grinding it into a fine powder.[1][2] This increases the surface area available for solvation.[1][2] Another effective method is the use of sonication, which uses ultrasonic waves to break apart solid agglomerates and enhance dissolution.[3]

Q3: Can I just add more solvent to dissolve my compound?

A3: While adding more solvent can eventually dissolve your compound, it may not be the optimal solution.[4] Increasing the solvent volume will decrease the concentration of your reactants, which can significantly slow down your reaction rate.[3] It can also make product isolation and purification more challenging and costly, especially on a larger scale. It is generally preferable to find a solvent system where your compound is sufficiently soluble at a practical concentration.

Q4: What is a co-solvent, and how can it help?

A4: A co-solvent is a second solvent that is added in a smaller quantity to the primary solvent to form a mixture with enhanced solvating properties.[5] For a non-polar compound like many free bases, adding a small amount of a more polar or a less polar co-solvent (depending on the primary solvent) can disrupt the intermolecular forces of the primary solvent and create a more favorable environment for the solute. For example, if your primary solvent is moderately polar, adding a non-polar co-solvent can sometimes improve the solubility of a non-polar compound.

Troubleshooting Guides

Issue 1: CD-2 Free Base Precipitates Out of Solution Upon Cooling

Possible Cause: The compound has low solubility at lower temperatures.[3] This is a common issue, especially after dissolving the material at an elevated temperature.

Recommended Solutions:

• Maintain a Higher Reaction Temperature: If the reaction conditions permit, maintaining a higher temperature throughout the reaction can keep the compound in solution.[3]

• Employ a Co-solvent System: A well-chosen co-solvent can improve solubility at lower temperatures.[3] You may need to screen several co-solvents to find the most effective one.

Experimental Protocol: Co-solvent Screening for Improved Solubility

• Preparation: In separate small vials, place a small, equal amount of your CD-2 free base.

• Primary Solvent Addition: To each vial, add a measured amount of your primary reaction solvent.

• Co-solvent Addition: To each vial (except for a control), add a different co-solvent dropwise while stirring.[3] Potential co-solvents could include toluene, THF, or dioxane if your primary solvent is a non-polar one like hexane, or a more polar solvent like DMF or NMP if your primary solvent is moderately polar.

• Observation: Observe which co-solvent system dissolves the compound most effectively at room temperature.

• Optimization: Once a suitable co-solvent is identified, you can optimize the ratio of the primary solvent to the co-solvent to achieve the desired solubility.[3]

Issue 2: The Reaction is Sluggish or Incomplete, Even Though the CD-2 Free Base Appears to be Dissolved

Possible Cause: The dissolved concentration of your starting material is too low for an efficient reaction rate.[3] Visual inspection can be misleading; a solution might appear clear, but the concentration of the dissolved solute may be insufficient for the reaction to proceed at a reasonable pace.

Recommended Solutions:

• Increase Solvent Volume (with caution): As a last resort, you can increase the amount of solvent.[3] However, be mindful of the potential downsides mentioned in the FAQs.

• Explore Solubility-Enhancing Techniques: This is an ideal scenario to employ more advanced techniques to increase the concentration of the dissolved free base.

  • pH Modification (in specific cases): For free bases, adjusting the pH is generally used to increase aqueous solubility by forming a salt. In a non-aqueous organic synthesis context, this is less common. However, the addition of a small amount of an acid could potentially protonate the free base in situ to form a more soluble salt, provided this does not interfere with the reaction chemistry.

  • Use of Surfactants or Phase-Transfer Catalysts: In some systems, particularly those involving both organic and aqueous phases, surfactants can help to solubilize organic compounds by forming micelles.[6]

Advanced Solubility Enhancement Strategies

Particle Size Reduction

Decreasing the particle size of a solid increases its surface area-to-volume ratio, which can lead to a faster dissolution rate.[1][2]

• Micronization: This involves mechanically grinding the solid to a finer powder using a mortar and pestle or a ball mill.[7]

• Sonocrystallization: This technique uses high-intensity ultrasound to induce crystallization, often resulting in smaller and more uniform particle sizes.

Co-solvency

This is one of the most effective and widely used techniques for improving the solubility of poorly soluble compounds.[5] The principle is to blend the primary solvent with one or more miscible co-solvents to create a mixture with a polarity and hydrogen bonding character that is more favorable for the solute.[5]

Table 1: Common Organic Solvents and Their Properties [8]

Solvent	Dielectric Constant (Polarity)	Boiling Point (°C)	Miscibility with Hexane	Miscibility with Water
Hexane	1.88	69	Miscible	Immiscible
Toluene	2.38	111	Miscible	Immiscible
Dichloromethane (DCM)	9.08	40	Miscible	Immiscible
Tetrahydrofuran (THF)	7.58	66	Miscible	Miscible
Ethyl Acetate	6.02	77	Miscible	Partially Miscible
Acetone	21	56	Partially Miscible	Miscible
Dimethylformamide (DMF)	36.7	153	Immiscible	Miscible
Dimethyl Sulfoxide (DMSO)	46.7	189	Immiscible	Miscible

Solid-State Modification

The crystalline form of a compound can have a significant impact on its solubility.

• Polymorphs: Different crystalline forms of the same compound can have different solubilities. Investigating if different polymorphs of your CD-2 free base exist and can be synthesized might yield a more soluble form.

• Amorphous Form: The amorphous form of a compound is generally more soluble than its crystalline counterparts due to the lack of a crystal lattice energy that needs to be overcome.

Visualizing the Workflow

Decision Tree for Troubleshooting Solubility Issues

Caption: A stepwise process for selecting an effective co-solvent.

References

• Technical Support Center: Overcoming Poor Solubility of Starting Materials - Benchchem.
• What to do when compound did not dissolve in organic solvent? - ResearchGate.
• 3.6F: Troubleshooting - Chemistry LibreTexts.
• Strategies for improving hydrophobic drugs solubility and bioavailability.
• Troubleshooting: The Workup - University of Rochester.
• 5 Novel Techniques for Solubility Enhancement - Ascendia Pharmaceutical Solutions.
• Drug Solubility: Importance and Enhancement Techniques - PMC.
• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research.
• Solubility enhancement techniques: A comprehensive review.
• Common Solvents Used in Organic Chemistry: Table of Properties.

Sources

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• 8. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: CD-2 Hydrochloride Stability &amp; Storage

Topic: Prevention of Hydrolysis and Oxidative Degradation in CD-2 Hydrochloride

Executive Summary: The "Hydrolysis" Misconception

User Query: "How do I store CD-2 Hydrochloride to prevent hydrolysis?"

Scientist’s Analysis: While researchers often use the term "hydrolysis" to describe the degradation of CD-2 (4-Diethylamino-o-toluidine hydrochloride) , the primary failure mode is actually a moisture-facilitated oxidation cascade .

CD-2 HCl is highly hygroscopic .[1] It aggressively pulls water from the atmosphere. Once solvated by this absorbed moisture, the salt partially dissociates. This "hydrolytic" environment allows the free amine to form, which then rapidly reacts with oxygen to form quinone-diimines (colored species) and eventually black tar.

The Golden Rule: To prevent "hydrolysis," you must actually prevent solvation . If the powder remains dry, the hydrolytic dissociation cannot occur, and the oxidative pathway is blocked.

The Degradation Mechanism (The "Why")

Understanding the enemy is the first step to containment. The degradation of CD-2 is not a single step; it is a chain reaction triggered by humidity.

Degradation Cascade Diagram

Fig 1. The Moisture-Induced Degradation Cascade. Note that moisture entry is the "gatekeeper" event that enables subsequent chemical failure.

Storage Protocols (The "How")

Do not rely on standard "shelf storage." CD-2 requires active exclusion of environmental factors.

Protocol A: Solid State Storage (Long-Term)

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows kinetic rate of auto-oxidation.
Atmosphere	Inert Gas (Argon/Nitrogen)	Displaces O2. Argon is heavier than air and offers better blanket protection than Nitrogen.
Container	Amber Glass + Parafilm	Amber blocks UV light (photolysis). Parafilm creates a secondary moisture barrier.
Desiccant	Silica Gel or Molecular Sieves	Actively scavenges any moisture trapped inside the container during opening.

Step-by-Step Aliquoting Workflow:

• Equilibrate: Allow the original bottle to reach room temperature before opening. (Critical: Prevents condensation on the cold powder).

• Environment: Work in a glove box or a low-humidity environment (<40% RH).

• Aliquot: Divide the bulk powder into single-use amber vials.

• Purge: Gently flow Argon gas into the headspace of each vial for 10 seconds.

• Seal: Cap immediately and wrap the neck with Parafilm.

• Store: Place vials in a secondary container (Ziploc with desiccant packet) in the fridge.

Protocol B: Solution State (Short-Term)

Warning: CD-2 HCl is unstable in aqueous solution.

• Neutral/Alkaline pH: Rapid oxidation (Minutes to Hours).

• Acidic pH: Slower degradation, but still limited stability.

Best Practice: Prepare solutions immediately before use . If storage is unavoidable:

• Add a preservative: Sodium Sulfite (0.2% w/v) acts as an oxygen scavenger.

• Store in a completely filled bottle (zero headspace) to limit oxygen availability.

• Use within 24 hours.[2]

Troubleshooting & FAQs

Q1: My CD-2 powder has turned from white to a dark brown/black color. Is it still usable?

• Verdict: Discard immediately.

• Reasoning: The color change indicates the formation of oxidation products (quinone diimines and tars). These impurities act as "fogging agents" in photographic development and will ruin experimental reproducibility. There is no purification method that is cost-effective for recovering oxidized CD-2.

Q2: The powder has "caked" into a hard lump but is still white. Can I use it?

• Verdict: Use with caution (Gravimetric error risk).

• Reasoning: Caking confirms moisture absorption (hydrolysis precursor). While it may not be fully oxidized yet, the water weight means your molar calculations will be wrong (you are weighing water + CD-2, not pure CD-2).

• Correction: If you must use it, dry it in a vacuum desiccator over P2O5 for 24 hours, but purchasing fresh stock is safer for critical assays.

Q3: Why do you recommend Argon over Nitrogen for the headspace?

• Verdict: Argon is superior.

• Reasoning: Argon is denser than air and "sits" on top of the powder, creating a physical blanket. Nitrogen is lighter and mixes more easily with ambient air if the seal is imperfect.

Q4: Can I store the solution if I freeze it at -20°C?

• Verdict: Not recommended.

• Reasoning: Freeze-thaw cycles can induce precipitation of the free base or promote micro-crystallization that changes the local pH, accelerating degradation upon thawing. Always make fresh.

Storage Decision Logic

Use this flowchart to determine the fate of your current CD-2 stock.

Fig 2. Quality Control Decision Tree for CD-2 Reagents.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 16388, 4-Diethylamino-o-toluidine hydrochloride. Retrieved from [Link]

• Eastman Kodak Company.Processing C-41: Using Kodak Flexicolor Chemicals - Process Control. (Standard industry reference for CD-2 stability in developer solutions).
• Waterman, K. C., et al. (2002).Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology, 7(2), 113-146. (General reference for hydrolysis mechanisms in amine salts).

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. Sciencemadness Discussion Board - DEET hydrolysis with HCl to diethylamine and toluic acid - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of 4-Amino-2-[(diethylamino)methyl]phenol: A Method Selection Framework

In the landscape of pharmaceutical development and quality control, the precise quantification of active pharmaceutical ingredients (APIs), intermediates, and potential impurities is paramount. 4-Amino-2-[(diethylamino)methyl]phenol is a key chemical entity, often encountered as a process-related impurity or a degradation product of more complex molecules, such as the antimalarial drug amodiaquine.[1] Its accurate measurement is critical for ensuring the safety, efficacy, and stability of pharmaceutical products.

This guide provides an in-depth comparison of two robust analytical methodologies for the quantification of 4-Amino-2-[(diethylamino)methyl]phenol: the widely accessible Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) and the highly sensitive and specific Ultra-High-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS). The discussion moves beyond mere procedural steps to elucidate the scientific rationale behind methodological choices, empowering researchers to select the most fitting approach for their specific analytical challenges.

Method 1: The Workhorse — RP-HPLC with UV Detection

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with a C18 column is the cornerstone of many quality control laboratories. Its robustness, cost-effectiveness, and reliability make it an excellent choice for routine analysis.

The "Why": Deconstructing the Method

The design of a successful HPLC method hinges on understanding the analyte's physicochemical properties. 4-Amino-2-[(diethylamino)methyl]phenol is a moderately polar molecule with two basic amino groups and an acidic phenolic hydroxyl group.[1][2]

• Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase is selected for its hydrophobic nature, which provides effective retention for moderately polar compounds like our target analyte via hydrophobic interactions.

• Mobile Phase Composition: The core challenge in chromatographing basic compounds like this is poor peak shape (tailing) caused by interactions with residual silanol groups on the silica support. To counteract this, the mobile phase, a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer, is carefully modified. The inclusion of a small amount of an amine modifier, such as triethylamine (TEA), at a slightly acidic pH (e.g., pH 2.2-5.8) is a classic strategy.[3][4] The TEA acts as a competitive base, masking the silanol sites and leading to sharp, symmetrical peaks.

• Detection: The phenolic ring in the molecule is a strong chromophore, making UV detection a straightforward and effective choice. A detection wavelength around 275-333 nm is typically suitable for phenolic compounds and their derivatives.[5]

Experimental Protocol: RP-HPLC-UV

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
• Mobile Phase: Acetonitrile and 50 mM Phosphate Buffer (pH 5.8 with phosphoric acid) in a 30:70 (v/v) ratio.[4]
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.
• Column Temperature: 30 °C.
• Detection: UV at 275 nm.

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 4-Amino-2-[(diethylamino)methyl]phenol reference standard and dissolve in 10 mL of diluent (Mobile Phase).
• Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the mobile phase.
• Sample Preparation: Dissolve the sample matrix in the mobile phase to a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Workflow for RP-HPLC-UV Analysis

Caption: Workflow for quantification via RP-HPLC-UV.

Performance Data: RP-HPLC-UV

Validation Parameter	Typical Performance
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Precision (%RSD)	< 2.0%[4][6]
Accuracy (Recovery)	98.0 - 102.0%[6]
Limit of Detection (LOD)	~1.5 µg/mL[4]
Limit of Quantification (LOQ)	~4.8 µg/mL[4]
Typical Run Time	10 - 15 minutes

Method 2: The High-Performer — UPLC-MS/MS

For applications demanding higher sensitivity, greater selectivity, or faster analysis times, Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the superior alternative.

The "Why": Deconstructing the Method

This technique elevates the analysis by refining both the separation and the detection.

• UPLC Separation: UPLC systems utilize columns packed with sub-2 µm particles. This results in significantly higher chromatographic efficiency, leading to sharper peaks, better resolution, and dramatically shorter run times compared to traditional HPLC.[7]

• MS/MS Detection: Tandem mass spectrometry is an exceptionally specific and sensitive detection technique. The analyte is first ionized (typically using Electrospray Ionization, ESI, in positive mode for our basic amine). The resulting parent ion is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific fragment ion is monitored in the third quadrupole (Q3). This process, known as Multiple Reaction Monitoring (MRM), is highly selective, virtually eliminating matrix interferences and providing definitive identification and quantification even at trace levels.[8]

Experimental Protocol: UPLC-MS/MS

1. UPLC-MS/MS Conditions:

• Column: C18, 50 mm x 2.1 mm, 1.8 µm particle size.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[9]
• Gradient: 5% B held for 0.5 min, ramp to 95% B over 2.5 min, hold for 1 min, return to 5% B and re-equilibrate.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Ionization: Electrospray Ionization (ESI), Positive Mode.
• MRM Transition: m/z 195.1 → 136.1 (Parent ion [M+H]⁺ → Fragment ion). Note: These values are predicted and would require experimental confirmation.
• Source Temperature: 150 °C.[7]
• Desolvation Temperature: 500 °C.

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Prepare in 50:50 Acetonitrile:Water.
• Working Standards: Prepare standards down to the ng/mL level (e.g., 0.5, 1, 5, 10, 50, 100, 500 ng/mL) by serial dilution.
• Sample Preparation (from a biological matrix like plasma): Perform a protein precipitation by adding 3 parts of cold acetonitrile containing an internal standard to 1 part of the sample. Vortex, centrifuge, and inject the supernatant.[10]

Performance Data: UPLC-MS/MS

Validation Parameter	Typical Performance
Linearity (r²)	> 0.998
Range	0.5 - 500 ng/mL
Precision (%RSD)	< 15% at LLOQ, < 10% for other levels[8][9]
Accuracy (Recovery)	85.0 - 115.0%[10]
Limit of Quantification (LOQ)	~0.5 - 5 ng/mL[8][11]
Typical Run Time	< 5 minutes

Head-to-Head Comparison: Selecting the Right Tool

Feature	RP-HPLC-UV	UPLC-MS/MS
Sensitivity	Moderate (µg/mL range)	Very High (pg/mL to ng/mL range)
Selectivity	Good, relies on chromatographic separation	Excellent, relies on mass-to-charge ratio (MRM)
Speed	Slower (10-15 min runs)	Faster (< 5 min runs), higher throughput
Cost	Lower initial investment and operational cost	Higher initial investment and maintenance cost
Complexity	Simpler operation and method development	More complex, requires specialized expertise
Matrix Effect	More susceptible to interferences from excipients	Less susceptible due to the specificity of MRM detection

Decision-Making Framework

Caption: A guide for selecting the appropriate analytical method.

Trustworthiness: The Imperative of Forced Degradation Studies

A truly reliable quantitative method, especially within a regulatory environment, must be "stability-indicating." This means the method can unequivocally separate the target analyte from any potential degradation products.[12] To achieve this, forced degradation (or stress testing) studies are performed.[13][14]

The drug substance is intentionally exposed to harsh conditions to generate likely degradants:

• Acid/Base Hydrolysis: Refluxing in HCl and NaOH solutions.[15]

• Oxidation: Exposure to hydrogen peroxide.

• Thermal Stress: Heating the solid or solution.

• Photolysis: Exposure to UV and visible light according to ICH Q1B guidelines.

The stressed samples are then analyzed using the developed method. The goal is to demonstrate that all degradation product peaks are baseline resolved from the main analyte peak. This process validates the method's specificity and ensures that the reported quantity is solely that of the intact compound, providing confidence in stability studies and quality assessments.[16]

Conclusion

The choice between RP-HPLC-UV and UPLC-MS/MS for the quantification of 4-Amino-2-[(diethylamino)methyl]phenol is not a matter of one being universally "better," but of which is most appropriate for the task at hand. RP-HPLC-UV offers a robust, cost-effective solution perfect for routine quality control of bulk materials or formulated products where analyte concentrations are relatively high. In contrast, UPLC-MS/MS provides unparalleled sensitivity, selectivity, and speed, making it the indispensable tool for trace-level impurity analysis, bioanalytical studies, and high-throughput screening environments. By understanding the fundamental principles and performance characteristics of each technique, scientists can make informed decisions that ensure data of the highest quality and integrity.

References

• Antimicrobial Agents and Chemotherapy. Validation and Pharmacokinetic Application of a High-Performance Liquid Chromatographic Technique for Determining the Concentrations of Amodiaquine and Its Metabolite in Plasma of Patients Treated with Oral Fixed-Dose Amodiaquine-Artesunate Combination in Areas of Malaria Endemicity. ASM Journals. Available from: [Link]

• ResearchGate. Development, Optimization, and Validation of a Novel HPLC Method for Simultaneous Quantification of Artesunate and Amodiaquine in Tablet Formulations. Available from: [Link]

• University of Hertfordshire Research Archive. The Development and Validation of the HPLC Method for Determination of Artesunate and Amodiaquine in Novel Antimalarial Formulations. Available from: [Link]

• P RajaRao, Nanda Kishore Agarwal. Analytical method development and validation of Artesunate and Amodiaquine hydrochloride in tablet dosage form by RP-HPLC. Available from: [Link]

• Ntale, M., et al. (2007). A field-adapted HPLC method for determination of amodiaquine and its metabolite in whole blood dried on filter paper. Journal of Chromatography B, 859(1), 137-140. Available from: [Link]

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]

• Shinde, N. G., et al. Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available from: [Link]

• Murdoch University Research Portal. High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoq. Available from: [Link]

• Biomedical Journal of Scientific & Technical Research. Forced Degradation – A Review. Available from: [Link]

• SIELC Technologies. HPLC Method for Analysis of 4-Amino-2-nitrophenol on Primesep 100 Column. Available from: [Link]

• PubChem. 4-Amino-2-((Diethylamino)Methyl)Phenol. Available from: [Link]

• ResearchGate. Rapid determination of N-acetyl-4-aminophenol (Paracetamol) in urine by tandem mass spectrometry coupled with on-line clean-up by two dimensional turbulent flow/reversed phase liquid chromatography. Available from: [Link]

• ResearchGate. Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available from: [Link]

• Asian Journal of Research in Chemistry. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available from: [Link]

• ACS Publications. High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate: Application to Acetaminophen-Induced Liver Failure. Available from: [Link]

• PubChemLite. 4-amino-2-[(diethylamino)methyl]phenol. Available from: [Link]

• Asian Journal of Pharmaceutical Analysis. Validated HPLC-UV Method for Simultaneous Determination of Some Anti-Inflammatory and Analgesic Drugs. Available from: [Link]

• Therapeutic Drug Monitoring. Quantitative Method for Simultaneous Analysis of Acetaminophen and 6 Metabolites. Available from: [Link]

• National Center for Biotechnology Information. Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition. Available from: [Link]

• Embrapa. A robust method for quantifying 42 phenolic compounds by RP-HPLC. Available from: [Link]

Sources

• 1. Buy 4-Amino-2-[(Diethylamino)Methyl]Phenol | 51387-92-9 [smolecule.com]
• 2. 4-Amino-2-((Diethylamino)Methyl)Phenol | C11H18N2O | CID 408991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. ijrpb.com [ijrpb.com]
• 5. A field-adapted HPLC method for determination of amodiaquine and its metabolite in whole blood dried on filter paper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Development and Validation of the HPLC Method for Determination of Artesunate and Amodiaquine in Novel Antimalarial Formulations [uhra.herts.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 10. Quantitative Method for Simultaneous Analysis of Acetaminophen and 6 Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biopharminternational.com [biopharminternational.com]
• 13. ajpsonline.com [ajpsonline.com]
• 14. biomedres.us [biomedres.us]
• 15. ajrconline.org [ajrconline.org]
• 16. researchgate.net [researchgate.net]

Mass spectrometry fragmentation patterns of 4-Amino-2-[(diethylamino)methyl]phenol

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 4-Amino-2-[(diethylamino)methyl]phenol , a critical precursor and degradation product of the antimalarial drug Amodiaquine.

Designed for drug development professionals and analytical chemists, this document moves beyond basic spectral listing to explain the mechanistic causality of fragmentation, offering a comparative analysis against its pharmacological parent and metabolic analogs.

Executive Technical Summary

4-Amino-2-[(diethylamino)methyl]phenol (CAS: 51387-92-9) serves as the "side-chain" synthon for Amodiaquine synthesis and is a potential hydrolytic degradant. In mass spectrometry (MS), its behavior is dominated by the lability of the benzylic C-N bond and the stabilizing influence of the ortho-phenolic group.

• Primary Application: Impurity profiling of Amodiaquine (AQ) and N-Desethylamodiaquine (DEAQ).

• Diagnostic Signature: The formation of a stable ortho-quinone methide ion (m/z 122 in ESI+) distinguishes it from quinoline-bearing analogs.

• Detection Mode: ESI (+) is preferred for sensitivity; EI is used for structural confirmation of the neutral impurity.

Chemical Identity & MS Profile

Feature	Specification
Compound Name	4-Amino-2-[(diethylamino)methyl]phenol
Common Alias	Amodiaquine Side Chain; AQ Impurity F (varies by pharmacopeia)
Formula	C₁₁H₁₈N₂O
Exact Mass	194.1419 Da
Parent Ion (ESI+)	m/z 195.15 ([M+H]⁺)
Parent Ion (EI)	m/z 194.1 (M⁺˙)
Key Structural Motif	Ortho-Mannich base (Phenol + Diethylaminomethyl)

Fragmentation Mechanics: The "Why" Behind the Spectrum

The fragmentation of this molecule is not random; it is driven by the stability of the quinone methide intermediate. Understanding this mechanism is crucial for differentiating this impurity from metabolites that retain the quinoline ring.

Mechanism A: The Ortho-Effect (Dominant Pathway)

In Electrospray Ionization (ESI+), the protonated molecular ion (m/z 195) undergoes a characteristic neutral loss of diethylamine (73 Da) .

• Protonation: Occurs preferentially at the aliphatic diethylamino nitrogen due to higher basicity compared to the aniline nitrogen.

• Inductive Cleavage: The phenolic hydroxyl group (in the ortho position) facilitates a proton transfer or simply stabilizes the resulting carbocation.

• Result: Cleavage of the benzylic C-N bond releases neutral diethylamine, generating a resonance-stabilized quinone methide iminium ion at m/z 122 .

Mechanism B: Alkyl Chain Fragmentation (Secondary)

High collision energies (CE) can induce fragmentation within the diethylamino group before the C-N bond breaks.

• Loss of Ethene: A McLafferty-type rearrangement or simple inductive cleavage leads to the loss of C₂H₄ (28 Da), resulting in desethyl cations (m/z 167).

Comparative Analysis: Target vs. Alternatives

This section compares the target compound with Amodiaquine (Parent Drug) and Paracetamol (Structural Analog) to highlight unique spectral identifiers.

Parameter	Target Compound	Amodiaquine (Parent)	Paracetamol (Analog)
Structure	Side chain only (No Quinoline)	Side chain + Quinoline Ring	N-acetyl-4-aminophenol
Precursor (ESI+)	195	356	152
Primary Fragment	122 (Quinone Methide)	283 (Loss of Diethylamine)	110 (Loss of Ketene)
Diagnostic Loss	-73 Da (Diethylamine)	-73 Da (Diethylamine)	-42 Da (Ketene)
Interference Risk	High (Co-elutes with polar degradants)	Low (Retains longer on C18)	Low (Distinct mass)
Ionization Source	ESI / APCI	ESI / APCI	ESI / APCI

Key Insight for Researchers: While both the Target and Amodiaquine show a loss of diethylamine (-73 Da), the resulting fragment masses differ significantly (122 vs. 283). If you observe a transition of 356 -> 283, it is the drug. If you observe 195 -> 122, it is the hydrolytic degradant/impurity.

Visualization: Fragmentation Pathways

The following diagram maps the fragmentation logic, color-coded for ion stability and neutral losses.

Caption: ESI-MS/MS fragmentation pathway of 4-Amino-2-[(diethylamino)methyl]phenol. The formation of the m/z 122 ion via loss of diethylamine is the defining transition.

Validated Experimental Protocol

To ensure reproducibility, use this self-validating Direct Infusion protocol. This method eliminates column interference to isolate the intrinsic MS behavior of the compound.

Objective: Confirm the presence of the m/z 122 diagnostic fragment.

Step 1: Sample Preparation

• Stock Solution: Dissolve 1 mg of 4-Amino-2-[(diethylamino)methyl]phenol dihydrochloride in 1 mL of Methanol (HPLC Grade).

• Working Solution: Dilute 1:100 with 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration ~10 µg/mL.

  • Why Formic Acid? Promotes protonation of the aliphatic amine for ESI+ sensitivity.

Step 2: MS Parameters (Triple Quadrupole)

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3.0 - 3.5 kV.

• Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of the labile amine).

• Desolvation Temp: 350°C.

• Collision Gas: Argon.

Step 3: MS/MS Acquisition

• Q1 Scan: Set to m/z 195.15 (Span ± 0.5 Da).

• Product Ion Scan: Sweep Q3 from m/z 50 to 200.

• Collision Energy Ramp:

  • 10 eV: Observe parent survival (m/z 195).

  • 20 eV: Onset of m/z 122 (Base Peak).

  • 35 eV: Appearance of secondary fragments (m/z 105, 94).

Validation Check: If m/z 122 is not the dominant peak at 20-25 eV, check for contamination or oxidation (quinones often form brown precipitates).

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 408991, 4-Amino-2-((diethylamino)methyl)phenol. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Phenol, 2,4,6-tris[(dimethylamino)methyl]- Mass Spectrum (Analogous Mannich Base Fragmentation). Retrieved from [Link]

• Matrix Fine Chemicals. 4-Amino-2-[(diethylamino)methyl]phenol Dihydrochloride Product Data. Retrieved from [Link][1][2]

• ChemGuide (2023). Fragmentation Patterns in Mass Spectrometry: Amines and Phenols. Retrieved from [Link]

Sources

• 1. Buy 4-Amino-2-[(Diethylamino)Methyl]Phenol | 51387-92-9 [smolecule.com]
• 2. 4-Amino-2-((diethylamino)methyl)phenol dihydrochloride 95% | CAS: 6297-14-9 | AChemBlock [achemblock.com]

Comparative Guide: Redox Potentials of CD-2 vs. p-Phenylenediamine

This comparative guide details the electrochemical and functional differences between CD-2 (a specialized color developing agent) and its parent compound, p-phenylenediamine (PPD) .

Executive Summary

• p-Phenylenediamine (PPD) serves as the structural "parent" for modern color developers. It exhibits a higher oxidation potential, resulting in slower reaction kinetics and "fine grain" development, but suffers from high toxicity and unstable dye formation.

• CD-2 (4-diethylamino-o-toluidine) is a chemically engineered derivative. The addition of electron-donating groups (N,N-diethyl and o-methyl) significantly lowers its redox potential , making it a more aggressive reducing agent. This structural modification enhances coupling efficiency and dye stability, making it the standard for specific color motion picture processes (e.g., Kodak ECN-2).

Chemical Identity & Structural Logic

Feature	p-Phenylenediamine (PPD)	CD-2
IUPAC Name	1,4-Diaminobenzene	4-(Diethylamino)-2-methylaniline
Formula
Key Substituents	None (H)	1. N,N-Diethyl (Strong Electron Donor)2. ortho-Methyl (Steric/Inductive Donor)
Primary Role	B&W Fine Grain Developer, Hair Dye Precursor	Color Negative Developer (Cinema/Vintage)

Thermodynamic Comparison: Redox Potentials

The "activity" of a developing agent is inversely related to its oxidation potential (

). A lower (more negative) potential indicates the molecule releases electrons more readily to reduce silver halides ( ).

Quantitative Data (Approximate vs. SCE at pH 10.0)

Parameter	PPD (Parent)	CD-2 (Derivative)	Scientific Implication
(Half-Wave Potential)	+240 to +260 mV	+160 to +190 mV	CD-2 is thermodynamically easier to oxidize.
Electronic Effect ( )	Baseline ( )	Net (Donating)	Alkyl groups increase electron density at the N-center.
Inductive Effect (+I)	None	Strong (+I from Et/Me)	Stabilizes the resulting radical cation, lowering activation energy.
pH Dependence	Nernstian (-59 mV/pH)	Nernstian (-59 mV/pH)	Both require high pH (>10) to deprotonate and activate.

Technical Insight: The N,N-diethyl group in CD-2 is the primary driver for the potential shift. Alkyl groups donate electron density into the aromatic ring via hyperconjugation and induction, raising the energy of the HOMO (Highest Occupied Molecular Orbital) and facilitating electron loss. The ortho-methyl group provides a secondary inductive boost but, more importantly, provides steric protection to the oxidized Quinonediimine (QDI) species, preventing side-reactions (hydrolysis) before dye coupling can occur.

Mechanistic Pathway & Signaling

Both compounds undergo a two-electron oxidation to form a Quinonediimine (QDI), which is the active species that couples with color couplers.

Oxidation Pathway Diagram

Figure 1: The stepwise oxidation mechanism common to phenylenediamines. CD-2 accelerates the first step (Reduced

Semiquinone) due to lower redox potential.

Experimental Protocol: Cyclic Voltammetry (CV)

To empirically validate the difference in redox potential, researchers should utilize Cyclic Voltammetry. This protocol ensures a controlled comparison of the half-wave potentials (

).

Objective

Determine the

of CD-2 and PPD to quantify the electron-donating substituent effect.

Materials

• Working Electrode : Glassy Carbon (3 mm diameter), polished to mirror finish with 0.05

  alumina.

• Reference Electrode : Saturated Calomel Electrode (SCE) or Ag/AgCl (3M KCl).

• Counter Electrode : Platinum wire.

• Electrolyte : 0.1 M Phosphate Buffer (pH 10.0) + 0.1 M

  (supporting electrolyte).

• Analytes : 1.0 mM solutions of PPD and CD-2 (freshly prepared under

  to prevent air oxidation).

Methodology (Step-by-Step)

• Pre-treatment : Sonicate the Glassy Carbon electrode in ethanol/water (1:1) for 2 minutes. Rinse with DI water.

• Blank Scan : Run a CV on the buffer/electrolyte alone from -0.2 V to +0.6 V to ensure no background peaks.

• PPD Analysis :

  • Add PPD to a final concentration of 1.0 mM.

  • Purge cell with Nitrogen for 5 minutes.

  • Scan from -0.2 V

    +0.6 V -0.2 V at scan rates: 25, 50, 100, and 200 mV/s.

  • Record the anodic peak potential (

    ) and cathodic peak potential ( ).

• CD-2 Analysis : Repeat step 3 with a fresh solution of CD-2.

• Calculation :

  • Calculate

    .

  • Verify reversibility by checking if

    mV (where n=1 or 2 depending on kinetics).

Expected Results

• PPD : You will observe a peak shifted more positive (anodic). The wave may appear quasi-reversible due to rapid hydrolysis of the QDI.

• CD-2 : The peak will shift negative (cathodic) by 50-100 mV relative to PPD. The return wave (

  ) should be more defined for CD-2, indicating the methyl group renders the oxidized intermediate more stable against hydrolysis.

References

• Bent, R. L., et al. (1951). "Chemical Constitution, Electrochemical Properties, and Photographic Development Activity of Derivatives of p-Phenylenediamine." Journal of the American Chemical Society. Link

  • Foundational text correlating structure to potential in developer families.

• Tong, L. K. J. (1954). "The Mechanism of Dye Formation in Color Photography." The Journal of Physical Chemistry. Link

  • Details the kinetics of QDI coupling versus hydrolysis.

• Kodak Alaris. (2018). "Processing KODAK Motion Picture Films, Module 7: Process ECN-2 Specifications." Kodak Technical Guides. Link

  • Authoritative source on CD-2 usage in ECN-2 processing.

• Rosokha, S. V., & Kochi, J. K. (2008). "Fresh Look at the Haber−Weiss Reaction: Cation−Radical Intermediates in the Oxidation of Phenylenediamines." Journal of the American Chemical Society. Link

  • Modern analysis of PPD oxid

A Comparative Guide to the Stability of CD-2 in Varying Buffer Systems

Introduction: The Critical Role of Buffer Selection in Peptide Drug Formulation

The therapeutic promise of peptide-based active pharmaceutical ingredients (APIs) is immense. However, their inherent structural complexity makes them susceptible to a variety of physical and chemical degradation pathways.[1][2] The stability of these molecules in aqueous solutions is not just a matter of academic interest; it is a cornerstone of drug product efficacy, safety, and shelf-life.[3][4] A formulation's pH and the specific buffer species used to maintain it are arguably the most critical factors influencing peptide stability.[1][5] An inappropriate buffer system can accelerate degradation, leading to loss of potency and the formation of potentially immunogenic impurities.[2][6]

This guide provides an in-depth comparison of the stability of a hypothetical therapeutic peptide, CD-2, in four commonly used pharmaceutical buffer systems: Acetate, Citrate, Phosphate, and Tris. As drug development professionals, understanding the causality behind how these seemingly simple excipients interact with a complex molecule like CD-2 is paramount. This document will elucidate the rationale for experimental design, present detailed protocols for a comparative stability study, and analyze the resulting data to provide clear, actionable recommendations for the formulation of CD-2. The methodologies and principles discussed herein are grounded in established regulatory frameworks, such as the International Council for Harmonisation (ICH) guidelines, to ensure scientific validity and trustworthiness.[7][8][9]

Understanding the Molecule: Hypothetical Profile of CD-2

To contextualize the stability study, we will define our hypothetical therapeutic peptide, CD-2, with a specific amino acid sequence that presents common stability challenges:

H-Ser-Lys-Val-Asn-Gly-Met-Cys-Pro-Leu-Cys-Trp-OH

This sequence contains several residues that are known hotspots for degradation:

• Asparagine (Asn) followed by Glycine (Gly): This sequence is highly susceptible to deamidation, a reaction that converts the asparagine side chain into aspartic or isoaspartic acid. This introduces a negative charge and can alter the peptide's conformation and biological activity.[2]

• Methionine (Met): The sulfur-containing side chain of methionine is easily oxidized to form methionine sulfoxide, a modification that can impact the peptide's structure and function.[2]

• Cysteine (Cys): The two cysteine residues can form an intramolecular disulfide bond. While this bond is often critical for the peptide's structure, it can also participate in disulfide exchange reactions, leading to oligomerization and aggregation.[1]

Understanding these potential degradation pathways is essential for designing a stability study that can effectively probe the protective capacity of different buffer systems.

Experimental Design and Rationale

The core of this guide is a comparative forced degradation study. Forced degradation, or stress testing, intentionally subjects the API to conditions more severe than those in formal stability testing to rapidly identify degradation pathways and products.[7][10][11] Our objective is to achieve a target degradation of 5-20% of the API, which is sufficient to challenge the analytical method without forming irrelevant secondary degradation products.[7]

Selection of Buffer Systems

We selected four buffer systems widely used in parenteral and liquid formulations, each offering a different chemical environment and pH range.[12][13][14][15]

• Acetate Buffer (pKa ~4.76): Chosen for its buffering capacity in the acidic pH range (pH 4.0-5.5). Many peptides exhibit good stability in the mildly acidic range, which can suppress hydrolysis and deamidation.[5]

• Citrate Buffer (pKa1 ~3.13, pKa2 ~4.76, pKa3 ~6.40): A versatile buffer used over a broad pH range. However, citrate is a known chelating agent and can sometimes participate in metal-catalyzed reactions.

• Phosphate Buffer (pKa2 ~7.20): The most common buffer for formulations targeting physiological pH.[12] It mimics the primary buffer system in human blood.[16] However, phosphate has been observed to catalyze the degradation of certain molecules.[17]

• Tris Buffer (pKa ~8.1): A common biological buffer used for formulations in the slightly alkaline range (pH 7.5-9.0).[14]

Study Parameters

• CD-2 Concentration: 1.0 mg/mL

• Buffer Concentration: 20 mM

• pH Conditions:

  • Acetate: pH 5.0

  • Citrate: pH 5.0 and pH 6.0

  • Phosphate: pH 7.4

  • Tris: pH 7.4

• Stress Condition: Accelerated stability at 40°C.[9]

• Time Points: 0, 1, 2, and 4 weeks.

• Primary Analytical Technique: Stability-Indicating High-Performance Liquid Chromatography (HPLC). HPLC is the gold standard for stability testing due to its ability to separate the intact API from its degradation products and provide accurate quantification.[18][19][20]

The experimental workflow is designed to ensure that any observed degradation is directly attributable to the specific buffer environment under the applied stress.

Figure 1. Experimental workflow for the comparative stability testing of CD-2.

Detailed Experimental Protocol

This protocol provides a self-validating system for assessing the stability of CD-2. All steps are designed to minimize experimental variability.

Materials:

• CD-2 Peptide (lyophilized powder)

• Acetic Acid, Glacial

• Citric Acid, Monohydrate

• Sodium Phosphate, Dibasic

• Tris(hydroxymethyl)aminomethane (Tris)

• Sodium Hydroxide (for pH adjustment)

• Hydrochloric Acid (for pH adjustment)

• Water for Injection (WFI) or equivalent high-purity water

• 0.22 µm sterile syringe filters

• Sterile glass vials with stoppers and crimp seals

Procedure:

• Preparation of 10 mg/mL CD-2 Stock Solution: a. Accurately weigh the required amount of CD-2 lyophilized powder. b. Reconstitute with WFI to a final concentration of 10 mg/mL. Mix gently by inversion to avoid shear stress.

• Preparation of 40 mM Buffer Stocks: a. Acetate (pH 5.0): Dissolve acetic acid in WFI. Adjust pH to 5.0 using sodium hydroxide. Bring to final volume to achieve a 40 mM concentration. b. Citrate (pH 5.0 & 6.0): Dissolve citric acid in WFI. Split the solution into two. Adjust the pH of the first to 5.0 and the second to 6.0 using sodium hydroxide. Bring both to final volume to achieve a 40 mM concentration. c. Phosphate (pH 7.4): Dissolve sodium phosphate dibasic in WFI. Adjust pH to 7.4 using hydrochloric acid. Bring to final volume to achieve a 40 mM concentration. d. Tris (pH 7.4): Dissolve Tris in WFI. Adjust pH to 7.4 using hydrochloric acid. Bring to final volume to achieve a 40 mM concentration.

• Preparation of Final Stability Samples (1 mg/mL CD-2 in 20 mM Buffer): a. For each buffer condition, mix equal volumes of the 10 mg/mL CD-2 stock solution and the corresponding 40 mM buffer stock in a sterile container. b. For example, to prepare 10 mL of the Acetate sample, mix 5 mL of CD-2 stock with 5 mL of 40 mM Acetate buffer (pH 5.0). c. Verify the final pH of each bulk sample and adjust if necessary (±0.1 pH units).

• Sample Aliquoting and Incubation: a. Using a sterile syringe, draw up the final sample solution and pass it through a 0.22 µm sterile filter directly into appropriately labeled sterile glass vials. b. Crimp seal the vials. c. Pull the T=0 samples immediately for analysis. d. Place the remaining vials into a calibrated stability chamber set to 40°C ± 2°C.[9]

• Sampling and Analysis: a. At each time point (1, 2, and 4 weeks), remove one vial for each buffer condition from the stability chamber. b. Allow the vials to equilibrate to room temperature. c. Analyze the samples immediately by a validated stability-indicating RP-HPLC method with UV detection. The method must be capable of resolving the main CD-2 peak from all major degradation products.[21] d. Calculate the percentage of intact CD-2 remaining by comparing the peak area at a given time point to the peak area at T=0.

Results: A Comparative Analysis of CD-2 Stability

The stability of CD-2 was assessed by quantifying the percentage of intact peptide remaining over a 4-week period at 40°C. The data are summarized in Table 1.

Table 1: Percentage of Intact CD-2 Remaining at 40°C Over 4 Weeks

Buffer System	pH	T=0	T=1 Week	T=2 Weeks	T=4 Weeks
Acetate	5.0	100%	98.2%	96.5%	92.8%
Citrate	5.0	100%	97.5%	95.1%	90.1%
Citrate	6.0	100%	94.3%	89.0%	78.5%
Phosphate	7.4	100%	90.1%	81.3%	65.2%
Tris	7.4	100%	91.5%	84.0%	70.3%

Discussion: Interpreting the Impact of Buffer and pH

The results clearly demonstrate that the stability of CD-2 is profoundly influenced by both the pH and the specific buffer species present in the formulation.

The Overarching Effect of pH: The most striking trend is the significantly enhanced stability of CD-2 in acidic conditions (pH 5.0) compared to neutral conditions (pH 7.4). At 4 weeks, the samples at pH 5.0 retained over 90% of the intact peptide, whereas the samples at pH 7.4 had lost approximately 30-35% of the initial concentration. This is a classic pH-rate profile for peptides susceptible to deamidation.[22][23] The deamidation of asparagine is a base-catalyzed reaction; therefore, increasing the pH from 5.0 to 7.4 dramatically accelerates this degradation pathway.[2][24] This is further corroborated by the data for citrate buffer at pH 6.0, which shows an intermediate level of degradation.

Figure 2. Primary degradation pathway of CD-2 via deamidation at the Asn-Gly site.

Specific Buffer Effects:

• Acetate vs. Citrate at pH 5.0: At the same pH, CD-2 was marginally more stable in acetate buffer than in citrate buffer (92.8% vs. 90.1% remaining). While both perform well, this subtle difference suggests that citrate may act as a general base catalyst, slightly accelerating the deamidation reaction even at this favorable pH.

• Phosphate vs. Tris at pH 7.4: At physiological pH, CD-2 demonstrated notably poor stability in phosphate buffer, with only 65.2% remaining after 4 weeks. In contrast, Tris buffer provided better, though still suboptimal, protection (70.3% remaining). This suggests a specific catalytic effect of the phosphate dianion (HPO₄²⁻) on the degradation of CD-2, a phenomenon that has been observed with other pharmaceuticals.[25][26] Phosphate ions can act as catalysts in hydrolysis reactions, accelerating the breakdown of the peptide backbone or side chains.

Conclusion and Formulation Recommendations

This comparative study unequivocally demonstrates that the selection of an appropriate buffer system is critical to ensuring the stability of the therapeutic peptide CD-2. The primary degradation pathway appears to be pH-dependent deamidation, which is minimized under mildly acidic conditions.

Based on the experimental data, the following recommendations are made for the formulation of CD-2:

• Optimal pH Range: A target pH of 5.0 is strongly recommended to minimize degradation. Formulations at or near neutral pH (7.4) should be avoided due to rapid product loss.

• Recommended Buffer System: Acetate buffer is the superior choice for a formulation at pH 5.0. It provided the best stability for CD-2 over the 4-week accelerated study.

• Buffers to Avoid: Phosphate buffer should be explicitly avoided for the formulation of CD-2 due to its apparent specific catalytic role in accelerating degradation at physiological pH.

This investigation highlights the necessity of empirical stability testing. Theoretical predictions alone are insufficient; the complex interplay between a specific peptide sequence and different buffer species must be experimentally verified to develop a robust and stable drug product.

References

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• A practical guide to forced degradation and stability studies for drug substances.
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• Stability indicating study by using different analytical techniques. IJSDR.
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• Forced Degradation Studies Can Reduce Stress(ors). SK pharmteco.
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• Fubara, J. O., & Notari, R. E. (1998). Influence of pH, temperature and buffers on cefepime degradation kinetics and stability predictions in aqueous solutions. Journal of Pharmaceutical Sciences.
• Stability Characterization, Kinetics and Mechanism of Degradation of Dantrolene in Aqueous Solution: Effect of pH and Temper
• Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. (2023, March 14). MDPI.
• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2025, December 12).
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• pH Effect on Stability and Kinetics Degradation of Nitazoxanide in Solution. Semantic Scholar.
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Safety & Regulatory Compliance

A Guide to the Responsible Disposal of 4-Amino-2-[(diethylamino)methyl]phenol, chloride

A Note on Scientific Diligence: This guide provides detailed procedures for the proper disposal of 4-Amino-2-[(diethylamino)methyl]phenol, chloride. While a specific Safety Data Sheet (SDS) for the mono-chloride salt was not located during the literature search, the following recommendations are synthesized from data on the closely related 4-amino-2-[(diethylamino)methyl]phenol free base and its dihydrochloride salt. This approach, grounded in the principles of chemical analogy, provides a robust framework for safe handling and disposal. Researchers are always encouraged to consult their institution's Environmental Health and Safety (EHS) department for specific local regulations.

Section 1: Immediate Safety and Hazard Assessment

Before any disposal procedures begin, a thorough understanding of the hazards associated with 4-Amino-2-[(diethylamino)methyl]phenol, chloride is essential. The primary hazards are informed by the GHS classifications for the free base.

GHS Hazard Classification Summary

The following table summarizes the known hazard classifications for the parent compound, 4-Amino-2-[(diethylamino)methyl]phenol. It is prudent to assume the chloride salt exhibits a similar hazard profile.

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage[1]
Specific target organ toxicity, single exposure	Category 3	H335: May cause respiratory irritation[1]

Primary Hazards and Handling Precautions

The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation. This compound is classified as toxic if swallowed and can cause severe eye damage.[1] Skin and respiratory irritation are also significant concerns.[1] Therefore, all handling and disposal operations should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] Minimize the generation of dusts and aerosols.

Required Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following personal protective equipment (PPE) is mandatory when handling 4-Amino-2-[(diethylamino)methyl]phenol, chloride and its waste:

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes and airborne particles.[3]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for tears or punctures before use.

• Body Protection: A lab coat or chemical-resistant apron should be worn to protect against skin contact.

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator is necessary.

Section 2: Waste Characterization and Segregation

Proper characterization and segregation of chemical waste is a critical step in ensuring safe and compliant disposal.

Is it a Hazardous Waste?

Yes. Based on its toxicity profile, any waste containing 4-Amino-2-[(diethylamino)methyl]phenol, chloride must be considered a hazardous waste.[4] It is illegal and unsafe to dispose of this chemical down the drain or in the regular trash.[2]

Waste Segregation: The Cornerstone of Safe Disposal

To prevent dangerous chemical reactions, it is imperative to segregate waste containing 4-Amino-2-[(diethylamino)methyl]phenol, chloride. This compound is both a phenol and an amine.

• Phenolic Waste Stream: This compound should be collected in a dedicated hazardous waste container for phenolic compounds.[5]

• Amine Waste Stream: Alternatively, it can be collected with other amine waste, provided there are no incompatibilities.[6]

• Incompatibilities: Keep this waste stream separate from strong oxidizing agents, acids, and acid chlorides.

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.

Section 3: Step-by-Step Disposal Protocol

The following protocols provide detailed instructions for the disposal of 4-Amino-2-[(diethylamino)methyl]phenol, chloride in various forms.

For Unused or Expired Product

• Containerize: Ensure the original container is tightly sealed and in good condition. If the original container is compromised, carefully transfer the contents to a new, compatible, and properly labeled hazardous waste container.

• Label: Affix a hazardous waste label to the container, clearly identifying the contents as "4-Amino-2-[(diethylamino)methyl]phenol, chloride".

• Store: Store the container in a designated satellite accumulation area for hazardous waste, away from incompatible materials.

• Arrange for Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup.

For Dilute Aqueous Solutions

• Collect: Pour all aqueous solutions containing this compound into a designated, sealed, and clearly labeled hazardous waste container.

• Do Not Neutralize: Do not attempt to neutralize the solution without specific guidance from your EHS department, as this can generate heat or other hazardous byproducts.

• Store and Dispose: Follow the storage and pickup procedures outlined in section 3.1.

For Contaminated Labware and PPE

• Segregate: All disposable items, such as pipette tips, gloves, and paper towels, that have come into contact with 4-Amino-2-[(diethylamino)methyl]phenol, chloride must be collected as hazardous waste.[2]

• Containerize: Place these items in a sealed, puncture-resistant container that is separate from other hazardous waste streams.[2]

• Label: Clearly label the container as "Hazardous Waste: 4-Amino-2-[(diethylamino)methyl]phenol, chloride Contaminated Debris".

• Arrange for Pickup: Follow the same procedure for waste pickup as with the pure chemical.

Section 4: Emergency Procedures

In the event of a spill or personal exposure, immediate and appropriate action is crucial.

In Case of a Spill

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your supervisor and your institution's EHS department immediately.

• Contain: If the spill is small and you are trained to do so, contain the spill using a chemical spill kit with an absorbent material appropriate for chemicals. Do not use combustible materials like paper towels to absorb the spill.

• Clean-up: Wearing appropriate PPE, carefully scoop the absorbent material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable decontaminating solution, and collect the cleaning materials as hazardous waste.

In Case of Personal Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[7]

Section 5: Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Amino-2-[(diethylamino)methyl]phenol, chloride.

Caption: Decision workflow for the disposal of 4-Amino-2-[(diethylamino)methyl]phenol, chloride.

References

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• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015, April 24). Phenol, 4-amino-2-[[(2-hydroxyethyl)amino]methyl]- and its dihydrochloride: Human health tier II assessment. Retrieved from [Link]

• The University of Tennessee Health Science Center. (2022, May 26). Phenol, Chloroform, or TRIzol™ Waste Disposal. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Registration Dossier. Retrieved from [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

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